1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol

Core Science & Biosynthesis

Chemical and physical properties of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol

An In-Depth Technical Guide to the Chemical and Physical Properties of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical and physical properties of 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol. Due to the limited availability of specific experimental data for this exact molecule, this guide synthesizes information from closely related analogs and the core pyrrolidine-3,4-diol scaffold. The content herein is intended to serve as a foundational resource, offering insights into its characteristics, a proposed synthetic route, and its potential within the broader context of medicinal chemistry.

The pyrrolidine ring is a five-membered nitrogen-containing heterocycle that is a prominent structural motif in a vast number of natural products and synthetic pharmaceuticals.[1][2] Its non-planar, puckered conformation allows for the precise spatial orientation of substituents, making it an invaluable scaffold for exploring chemical space in drug design.[2] The introduction of a diol functionality, as in pyrrolidine-3,4-diol, provides two stereocenters and enhances the molecule's polarity and capacity for hydrogen bonding, which can be critical for molecular recognition at biological targets.

Furthermore, the incorporation of a 2,2-difluoroethyl group on the pyrrolidine nitrogen is a strategic choice in medicinal chemistry. The difluoro moiety can significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule. It can enhance metabolic stability by blocking potential sites of oxidation, and the strong electronegativity of the fluorine atoms can influence the basicity of the pyrrolidine nitrogen, thereby modulating its interaction with biological targets.

Physicochemical Properties

Known Identifiers for the (3R,4S) Stereoisomer

Identifier	Value	Source
CAS Number	1690112-93-6	[3]
EC Number	898-826-7	[3]
Chemical Name	(3R,4S)-1-(2,2-difluoroethyl)pyrrolidine-3,4-diol	[3]

Computed Properties of the Parent Scaffold: Pyrrolidine-3,4-diol

The following table summarizes the computed physicochemical properties of the core pyrrolidine-3,4-diol structure. These values serve as a baseline for understanding the fundamental characteristics of this scaffold.

Property	Value	Source
Molecular Formula	C₄H₉NO₂	[4]
Molecular Weight	103.12 g/mol	[4][5]
XLogP3	-1.7	[4][5]
Topological Polar Surface Area	52.5 Ų	[4][5]
Complexity	58.7	[4][5]

Proposed Synthesis of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol

While a specific, published synthetic route for 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol has not been identified, a plausible and efficient synthesis can be designed based on established methodologies for the N-alkylation of pyrrolidines. The following protocol is a representative, theoretical pathway. The synthesis of various pyrrolidine-3,4-diol derivatives has been reported, often starting from chiral precursors like sugars or employing stereoselective methods.[6][7][8]

Synthetic Workflow Diagram

Caption: Proposed synthetic workflow for the N-alkylation of pyrrolidine-3,4-diol.

Detailed Experimental Protocol (Theoretical)

Objective: To synthesize 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol via N-alkylation of pyrrolidine-3,4-diol.

Materials:

• Pyrrolidine-3,4-diol (or a stereoisomer thereof)

• 2,2-difluoroethyl triflate (or other suitable electrophile like 2,2-difluoroethyl iodide)

• Potassium carbonate (K₂CO₃) or another suitable non-nucleophilic base

• Anhydrous N,N-Dimethylformamide (DMF) or other polar aprotic solvent

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., dichloromethane/methanol gradient)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add pyrrolidine-3,4-diol (1.0 eq) and anhydrous potassium carbonate (2.0-3.0 eq).

• Solvent Addition: Add anhydrous DMF via syringe to dissolve/suspend the reagents.

• Addition of Alkylating Agent: Cool the mixture to 0 °C in an ice bath. Add a solution of 2,2-difluoroethyl triflate (1.1-1.2 eq) in a small amount of anhydrous DMF dropwise over 15-20 minutes.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The progress of the reaction should be monitored by an appropriate technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quenching and Extraction: Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x volumes).

• Washing: Combine the organic layers and wash with brine to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to afford the pure 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol.

Analytical Characterization

The synthesized compound would be characterized using standard analytical techniques to confirm its identity and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Would show characteristic signals for the pyrrolidine ring protons, the methylene protons of the difluoroethyl group (likely a triplet of triplets due to coupling with both fluorine and the adjacent methylene protons), and the hydroxyl protons.

  • ¹³C NMR: Would show the expected number of carbon signals, with the carbon bearing the fluorine atoms exhibiting a characteristic triplet in the proton-coupled spectrum and a large C-F coupling constant.

  • ¹⁹F NMR: Would show a signal corresponding to the two equivalent fluorine atoms, likely a triplet due to coupling with the adjacent methylene protons.

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry would be expected to show the protonated molecule [M+H]⁺, confirming the molecular weight of the compound. High-resolution mass spectrometry (HRMS) would provide the exact mass, further confirming the elemental composition.

• Infrared (IR) Spectroscopy: Would show characteristic absorption bands for the O-H stretch of the diol, the C-N stretch of the amine, and the C-F stretches of the difluoroethyl group.

Safety and Handling

Specific toxicity data for 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol is not available. However, based on the data for the (3R,4S) stereoisomer and related pyrrolidine structures, the following general precautions are advised:

• The (3R,4S) stereoisomer is classified as an acute toxin (oral, dermal, inhalation), a skin irritant, and can cause serious eye damage.[3]

• It is recommended to handle this compound in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, should be worn at all times.

• Avoid inhalation of dust or vapors and prevent contact with skin and eyes.

Conclusion

1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol represents a promising, yet underexplored, chemical entity. The combination of the stereochemically rich and biologically relevant pyrrolidine-3,4-diol core with the metabolically robust and electronically influential 2,2-difluoroethyl group makes it an attractive target for synthesis and evaluation in drug discovery programs. This guide provides a foundational understanding of its properties and a practical, albeit theoretical, approach to its synthesis, thereby enabling further research into its potential applications.

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An In-Depth Technical Guide to Elucidating the In Vitro Mechanism of Action of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the in vitro mechanism of action of the novel compound, 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol. Given the limited existing data on this specific molecule, this document outlines a logical, multi-phased experimental strategy, moving from broad, unbiased target identification to specific downstream signaling and functional cellular outcomes. The methodologies described herein are grounded in established and robust in vitro techniques, ensuring scientific integrity and the generation of a cohesive mechanistic narrative.

Introduction: The Investigational Landscape of a Novel Pyrrolidine Derivative

The pyrrolidine scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including enzyme inhibition and modulation of cellular signaling pathways.[1][2] 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol is a novel chemical entity with potential therapeutic value. The difluoroethyl moiety can significantly alter the compound's physicochemical properties, such as lipophilicity and metabolic stability, potentially leading to unique biological activities. A thorough understanding of its mechanism of action is paramount for its development as a chemical probe or a therapeutic agent. This guide will detail a systematic approach to unravel this mechanism, beginning with the identification of its direct molecular target(s).

Phase 1: Unbiased Target Identification and Validation

The initial and most critical step is to identify the direct cellular protein(s) with which 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol interacts. To this end, we will employ two complementary and powerful, unbiased, label-free methods: affinity-based chemical proteomics (Kinobeads) and the Cellular Thermal Shift Assay (CETSA).

Affinity-Based Chemical Proteomics for Target Discovery

Chemical proteomics is a powerful tool for identifying the molecular targets of small molecules from the native proteome.[3] The Kinobeads technology, which utilizes immobilized broad-spectrum kinase inhibitors, is particularly effective for profiling kinase inhibitors but can also be adapted for other target classes.[3][4][5]

Causality Behind Experimental Choice: This approach allows for the identification of binding partners in a competitive and dose-dependent manner, providing an initial assessment of both the primary target and potential off-targets within a complex cellular lysate.[3][5][6][7]

Experimental Protocol: Competitive Pull-Down with Kinobeads

• Cell Culture and Lysate Preparation:

  • Culture a relevant human cell line (e.g., K-562, a leukemia cell line with a well-characterized kinome) to ~80% confluency.

  • Harvest cells and prepare a native cell lysate using a mild lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 0.5% NP-40, with protease and phosphatase inhibitors).

  • Determine the protein concentration of the lysate using a BCA assay.

• Competitive Binding:

  • Aliquots of the cell lysate are incubated with increasing concentrations of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol (e.g., 0.1, 1, 10, 100 µM) or a vehicle control (DMSO) for 1 hour at 4°C.

  • The pre-incubated lysates are then added to Kinobeads and incubated for an additional hour at 4°C to allow for binding of proteins not engaged by the test compound.

• Affinity Purification and Sample Preparation for Mass Spectrometry:

  • Wash the beads extensively to remove non-specifically bound proteins.

  • Elute the bound proteins from the beads.

  • The eluted proteins are then subjected to in-solution tryptic digestion to generate peptides for mass spectrometry analysis.

• LC-MS/MS Analysis and Data Interpretation:

  • Analyze the peptide mixtures by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Identify and quantify the proteins in each sample.

  • Proteins that show a dose-dependent decrease in binding to the Kinobeads in the presence of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol are considered potential targets. The concentration at which 50% of the protein is competed off the beads (IC50) is determined.

Data Presentation: Potential Kinobeads Target Profile

Target Protein	IC50 (µM)	Functional Class
Kinase X	0.5	Serine/Threonine Kinase
Kinase Y	8.2	Tyrosine Kinase
Non-kinase Z	> 100	Other

Experimental Workflow: Kinobeads Target Identification

Caption: Workflow for Kinobeads-based target identification.

Cellular Thermal Shift Assay (CETSA) for Target Engagement Validation

CETSA is a powerful method to confirm direct target engagement in a cellular context.[8][9][10] The principle is that ligand binding stabilizes a protein, leading to an increase in its melting temperature.[8][11]

Causality Behind Experimental Choice: This assay validates the findings from the Kinobeads experiment in intact cells, confirming that the compound can penetrate the cell membrane and engage its target in a physiological environment.[9][11][12]

Experimental Protocol: CETSA

• Cell Treatment and Heating:

  • Treat cultured cells with either 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol at a fixed concentration (e.g., 10x the IC50 from the Kinobeads assay) or vehicle (DMSO).

  • After incubation, the cell suspensions are aliquoted and heated to a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes).

• Cell Lysis and Protein Quantification:

  • The cells are then lysed (e.g., by freeze-thaw cycles).

  • The aggregated, denatured proteins are pelleted by centrifugation.

  • The supernatant containing the soluble, non-denatured protein fraction is collected.

• Western Blot Analysis:

  • The amount of the putative target protein remaining in the soluble fraction at each temperature is quantified by Western blotting using a specific antibody.

  • A loading control (e.g., GAPDH) should also be probed to ensure equal protein loading.

• Data Analysis:

  • The band intensities are quantified, and melting curves are generated by plotting the percentage of soluble protein as a function of temperature.

  • A shift in the melting curve to higher temperatures in the presence of the compound indicates target engagement.

Data Presentation: Hypothetical CETSA Results

Treatment	T_agg (°C) of Target Protein X
Vehicle (DMSO)	52.5
1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol (5 µM)	58.0

Logical Relationship: Target Identification and Validation

Caption: Logical flow from target discovery to validation.

Phase 2: Delineating Downstream Signaling Pathways

Once a validated target is identified, the next phase is to investigate the immediate downstream signaling consequences of its modulation by 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol. The specific assays will depend on the functional class of the validated target.

Scenario A: Target is a Protein Kinase

If the validated target is a protein kinase, the next steps involve confirming its inhibition and mapping the downstream phosphorylation cascade.

2.1.1 In Vitro Kinase Assay

Causality Behind Experimental Choice: This is a direct biochemical assay to confirm that the compound inhibits the enzymatic activity of the target kinase.[13][14][15][16][17]

Experimental Protocol: In Vitro Kinase Assay

• Reagents:

  • Recombinant active target kinase.

  • A specific substrate for the kinase (can be a peptide or a protein).

  • ATP (often radiolabeled with ³²P, or in a system with a non-radioactive readout).

  • Kinase assay buffer.

• Assay Procedure:

  • The kinase, substrate, and varying concentrations of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol are incubated together in the kinase assay buffer.

  • The reaction is initiated by the addition of ATP.

  • After a defined incubation period at 30°C, the reaction is stopped.

• Detection and Analysis:

  • The amount of phosphorylated substrate is quantified. If using radiolabeled ATP, this can be done by separating the substrate by SDS-PAGE and detecting the incorporated radioactivity by autoradiography. Alternatively, non-radioactive methods like FRET or luminescence-based assays can be used.[14]

  • The percentage of kinase inhibition is calculated for each compound concentration, and an IC50 value is determined.

2.1.2 Western Blot Analysis of Downstream Pathways

Causality Behind Experimental Choice: To understand the cellular consequences of kinase inhibition, we will use Western blotting to examine the phosphorylation status of known downstream substrates of the target kinase. For instance, if the target is a MAP2K (like MEK1/2), we would expect to see a decrease in the phosphorylation of its substrate, a MAPK (like ERK1/2).[18][19][20][21][22]

Experimental Protocol: Western Blot for Phospho-Proteins

• Cell Treatment and Lysis:

  • Treat cells with varying concentrations of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol for a specific duration.

  • Lyse the cells in a buffer containing protease and phosphatase inhibitors.

• SDS-PAGE and Immunoblotting:

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with a primary antibody specific for the phosphorylated form of the downstream substrate (e.g., anti-phospho-ERK1/2).

  • Subsequently, strip the membrane and re-probe with an antibody for the total form of the substrate (e.g., anti-total-ERK1/2) to ensure that the changes are in the phosphorylation status and not the total protein level.[19][20]

  • A loading control (e.g., GAPDH) should also be assessed.

Data Presentation: Hypothetical Western Blot Data for a Kinase Inhibitor

Treatment Concentration (µM)	p-ERK1/2 (Relative Densitometry)	Total ERK1/2 (Relative Densitometry)
0 (Vehicle)	1.00	1.00
0.1	0.75	1.02
1.0	0.21	0.98
10.0	0.05	1.01

Scenario B: Target is a G-Protein Coupled Receptor (GPCR)

If the target is a GPCR, the focus will be on measuring the levels of second messengers, such as cyclic AMP (cAMP), which are modulated by GPCR activation.[23][24][25]

Experimental Protocol: cAMP Assay

Causality Behind Experimental Choice: cAMP is a key second messenger for GPCRs coupled to Gs (stimulatory) or Gi (inhibitory) proteins. Measuring its levels provides a direct readout of the compound's effect on GPCR signaling.[23][24][25][26][27]

• Cell Culture and Treatment:

  • Use a cell line endogenously expressing the target GPCR or a recombinant cell line overexpressing it.

  • Treat the cells with varying concentrations of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol.

  • To measure antagonism, cells are co-treated with the compound and a known agonist of the GPCR. To measure agonism, cells are treated with the compound alone. For Gi-coupled receptors, cells are stimulated with an adenylate cyclase activator like forskolin to induce a cAMP signal that can then be inhibited.

• cAMP Measurement:

  • After treatment, lyse the cells and measure intracellular cAMP levels using a competitive immunoassay, such as a luminescence-based assay (e.g., cAMP-Glo™) or a TR-FRET-based assay.[23][26][27]

• Data Analysis:

  • Generate dose-response curves to determine the EC50 (for agonists) or IC50 (for antagonists) of the compound.

Signaling Pathway: GPCR Modulation of cAMP

Caption: Modulation of cAMP by Gs and Gi-coupled GPCRs.

Scenario C: Target is Involved in Inflammatory Signaling

If the target is implicated in inflammatory pathways, assessing the activation of the NF-κB transcription factor is a key experiment.[18]

Experimental Protocol: NF-κB Reporter Assay

Causality Behind Experimental Choice: The NF-κB pathway is a central regulator of inflammation. A luciferase reporter assay provides a sensitive and quantitative readout of NF-κB transcriptional activity.[28][29][30][31][32]

• Cell Line and Transfection:

  • Use a cell line (e.g., HEK293T) stably or transiently transfected with a plasmid containing a luciferase reporter gene under the control of NF-κB response elements.[30][31]

• Cell Treatment:

  • Pre-treat the cells with varying concentrations of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol.

  • Stimulate the cells with an inflammatory agent like TNF-α or LPS to activate the NF-κB pathway.

• Luciferase Assay:

  • After stimulation, lyse the cells and measure luciferase activity using a luminometer.[28][29]

• Data Analysis:

  • Calculate the percentage of inhibition of NF-κB activation and determine the IC50 of the compound.

Phase 3: Assessment of In Vitro Functional Effects

The final phase of the in vitro investigation is to determine the functional consequences of the compound's activity at the cellular level.

Cytotoxicity and Cell Viability Assays

Causality Behind Experimental Choice: It is crucial to determine if the compound exhibits cytotoxic effects, which could be either a desired outcome (e.g., for an anti-cancer agent) or an unwanted side effect. The MTT and LDH assays provide complementary information on cell viability and membrane integrity, respectively.[33][34][35][36][37]

Experimental Protocol: MTT and LDH Assays

• Cell Seeding and Treatment:

  • Seed cells in a 96-well plate and allow them to adhere.

  • Treat the cells with a range of concentrations of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol for a defined period (e.g., 24, 48, 72 hours).

• MTT Assay:

  • Add MTT reagent to the wells and incubate. The MTT is reduced by mitochondrial dehydrogenases in viable cells to a purple formazan product.[34][35]

  • Solubilize the formazan crystals and measure the absorbance at ~570 nm.

• LDH Release Assay:

  • Collect the cell culture supernatant.

  • Measure the activity of lactate dehydrogenase (LDH) released from the cytoplasm of cells with compromised membrane integrity.[35][36][37]

Data Presentation: Comparative Cytotoxicity Data

Concentration (µM)	Cell Viability (MTT, % of Control)	Cytotoxicity (LDH Release, % of Max)
0.1	98.5	2.1
1.0	95.2	4.5
10.0	70.3	25.8
100.0	15.6	85.3

Apoptosis Assays

Causality Behind Experimental Choice: If the compound induces cell death, it is important to determine the mechanism. Caspase activity assays are a hallmark of apoptosis.[38][39][40][41][42]

Experimental Protocol: Caspase-3/7 Activity Assay

• Cell Treatment:

  • Treat cells with the compound at concentrations determined to be cytotoxic.

• Caspase Activity Measurement:

  • Use a commercially available luminescent or fluorometric assay that measures the activity of the executioner caspases, caspase-3 and -7. These assays typically use a proluminescent or fluorogenic substrate containing the DEVD peptide sequence, which is specifically cleaved by active caspase-3/7.[38][40][41]

• Data Analysis:

  • Measure the luminescent or fluorescent signal, which is proportional to caspase activity.

Experimental Workflow: Functional Cellular Assays

Caption: Workflow for assessing the functional effects of the compound.

Data Synthesis and Mechanistic Hypothesis

The culmination of this in vitro investigation is the integration of all data to formulate a cohesive mechanistic hypothesis. For example, if 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol was identified to bind to and stabilize Kinase X by CETSA, inhibit its enzymatic activity in an in vitro kinase assay, reduce the phosphorylation of its downstream substrate in cells, and subsequently induce caspase-dependent apoptosis, a strong case could be made for its mechanism of action as a pro-apoptotic agent acting via the inhibition of the Kinase X signaling pathway. This comprehensive understanding is essential for the continued development and application of this novel compound.

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An In-depth Technical Guide to the Crystallographic Structure and Stereochemistry of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol, a substituted pyrrolidine, represents a class of heterocyclic compounds of significant interest in medicinal chemistry. The presence of a difluoroethyl group and vicinal diols introduces unique stereochemical and electronic properties that can profoundly influence molecular interactions and biological activity. This guide provides a comprehensive technical overview of the methodologies and theoretical considerations for determining the crystallographic structure and elucidating the complex stereochemistry of this molecule. While a public crystal structure for 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol (CAS 1690112-93-6, specified as (3R,4S)-1-(2,2-difluoroethyl)pyrrolidine-3,4-diol) is not currently available, this document serves as a predictive and methodological resource.[1] It details the necessary steps for crystallization, X-ray diffraction analysis, and advanced stereochemical characterization, drawing upon established principles and data from analogous fluorinated and non-fluorinated pyrrolidine structures.

Introduction: The Significance of Fluorinated Pyrrolidines in Drug Discovery

The pyrrolidine ring is a privileged scaffold in a multitude of biologically active compounds and natural products.[2] Its five-membered ring system allows for diverse three-dimensional arrangements of substituents, which are critical for molecular recognition at biological targets. The introduction of fluorine atoms into organic molecules can dramatically alter their physicochemical properties, including metabolic stability, lipophilicity, and binding affinity, often leading to improved pharmacokinetic and pharmacodynamic profiles.[3][4]

The subject of this guide, 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol, combines the structural features of the pyrrolidine core with the electronic effects of a gem-difluoro group and the hydrogen-bonding capabilities of a diol. Understanding the precise three-dimensional arrangement of this molecule is paramount for rational drug design and structure-activity relationship (SAR) studies.

Predicted Crystallographic Structure and Intermolecular Interactions

While an experimentally determined crystal structure is not publicly available, we can predict key features based on known principles of molecular geometry and intermolecular forces in similar structures.[5]

The Pyrrolidine Ring Conformation

The five-membered pyrrolidine ring is not planar and typically adopts one of two puckered "envelope" or "twisted" conformations to minimize steric strain.[6][7] The substituents on the ring play a crucial role in determining the preferred conformation. For a (3R,4S)-diol configuration, a trans arrangement of the hydroxyl groups is expected.[5] The bulky and electron-withdrawing 2,2-difluoroethyl group at the nitrogen atom will also significantly influence the ring pucker. It is plausible that the pyrrolidine ring will adopt a conformation that minimizes steric hindrance between the N-substituent and the C3/C4 hydroxyl groups.

The Role of the Difluoroethyl Group

The gem-difluoro motif introduces a strong dipole and can participate in non-covalent interactions, such as C-H···F-C hydrogen bonds, which can influence crystal packing. The presence of fluorine can also affect the basicity of the pyrrolidine nitrogen.

Hydrogen Bonding Network

The two hydroxyl groups are expected to be key players in the crystal packing, forming a network of intermolecular O-H···O and O-H···N hydrogen bonds.[5] These interactions are likely to be the dominant forces dictating the supramolecular assembly in the solid state.

Experimental Determination of the Crystal Structure: A Methodological Workflow

This section provides a detailed, step-by-step protocol for the experimental determination of the crystallographic structure of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol.

Caption: A generalized workflow for the determination of a small molecule crystal structure.

Synthesis and Purification

The synthesis of substituted pyrrolidine-3,4-diols can be achieved through various synthetic routes, often starting from chiral precursors to ensure stereochemical control.[8][9] A high degree of purity (>99%) is essential for successful crystallization.

Protocol 1: Purification by Column Chromatography

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: A gradient of methanol in dichloromethane (e.g., 0% to 10% methanol) is a common choice for polar compounds like diols. The optimal solvent system should be determined by thin-layer chromatography (TLC).

• Procedure: a. Dissolve the crude product in a minimal amount of the mobile phase. b. Load the solution onto the pre-equilibrated silica gel column. c. Elute the compound with the determined solvent gradient. d. Collect fractions and analyze by TLC. e. Combine pure fractions and remove the solvent under reduced pressure.

Crystallization

Obtaining high-quality single crystals is often the most challenging step. For fluorinated compounds, the choice of solvent is critical due to altered solubility and intermolecular interactions.[4]

Protocol 2: Vapor Diffusion for Crystallization

• Solvent Selection: Dissolve the purified compound (5-10 mg) in a minimal amount of a "good" solvent in which it is readily soluble (e.g., methanol, ethanol).

• Anti-Solvent Selection: Choose an "anti-solvent" in which the compound is poorly soluble but miscible with the "good" solvent (e.g., diethyl ether, hexane).

• Setup (Hanging Drop): a. Place a small volume (1-2 µL) of the compound solution on a siliconized glass coverslip. b. Invert the coverslip and seal it over a reservoir containing the anti-solvent.

• Setup (Sitting Drop): a. Place a larger volume of the anti-solvent in the outer well of a crystallization plate. b. Place a small volume of the compound solution in the inner well.

• Incubation: Allow the setup to equilibrate at a constant temperature (e.g., room temperature or 4°C). The slow diffusion of the anti-solvent vapor into the compound solution will gradually decrease the solubility, promoting crystal growth.

Crystallization Technique	Advantages	Disadvantages
Slow Evaporation	Simple to set up.	Can lead to rapid crystal growth and lower quality crystals.
Vapor Diffusion	Provides slow, controlled crystal growth, often yielding high-quality crystals.	Requires careful selection of solvent/anti-solvent pairs.
Cooling	Effective for compounds with a steep solubility curve with respect to temperature.	Requires precise temperature control.

X-ray Data Collection and Structure Refinement

Protocol 3: Single-Crystal X-ray Diffraction

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in each dimension) is selected and mounted on a goniometer head. For data collection at low temperatures (e.g., 100 K), the crystal is typically flash-cooled in a stream of cold nitrogen gas to minimize thermal motion and radiation damage.

• Data Collection: The crystal is irradiated with a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector.[10] Modern diffractometers automate the process of rotating the crystal and collecting a complete dataset.

• Structure Solution: The positions of the atoms in the unit cell are determined from the diffraction data using computational methods such as direct methods or Patterson synthesis.

• Structure Refinement: The initial atomic model is refined against the experimental data to improve the fit and obtain the final, accurate crystal structure.

Elucidation of Stereochemistry

The stereochemistry of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol is defined by the chiral centers at C3 and C4. For the (3R,4S) isomer, the hydroxyl groups are in a trans relationship.

Caption: Key stereochemical features of the target molecule.

Absolute Configuration

The absolute configuration of a chiral molecule can be determined by anomalous dispersion effects in X-ray diffraction, provided a heavy atom is present or high-quality data is collected. The Flack parameter is a key indicator used to confirm the absolute stereochemistry.

Conformational Analysis

The presence of fluorine atoms can significantly influence the conformational preferences of the pyrrolidine ring through stereoelectronic effects, such as the gauche effect.[3][7] Computational chemistry methods, such as Density Functional Theory (DFT), can be used to predict the relative energies of different ring conformations and provide insights that complement the experimental crystallographic data.

Conclusion

This technical guide provides a comprehensive framework for the determination of the crystallographic structure and stereochemistry of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol. While a published crystal structure is not yet available, the methodologies and predictive insights presented here offer a clear path forward for researchers in the field. The elucidation of the three-dimensional structure of this and related fluorinated pyrrolidines is a critical step in advancing their potential as novel therapeutic agents.

References

• Moreno-Clavijo, E., Carmona, A. T., Vera-Ayoso, Y., Moreno-Vargas, A. J., Bello, C., Vogel, P., & Robina, I. (2009). Synthesis of novel pyrrolidine 3,4-diol derivatives as inhibitors of α-L-fucosidases. Organic & Biomolecular Chemistry, 7(6), 1192–1202. Retrieved from [Link]

• NextSDS. (n.d.). (3R,4S)-1-(2,2-difluoroethyl)pyrrolidine-3,4-diol. Retrieved from [Link]

• Acta Crystallographica Section E: Structure Reports Online. (2010). (3S,4S)-1-Benzyl-pyrrolidine-3,4-diol. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2024). Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines. Retrieved from [Link]

• ResearchGate. (2018). X-Ray Crystallographic Studies in A Series of Substituted (Fluorinated) 2-(2-Pyridyl)Quinolines. Retrieved from [Link]

• Scilit. (n.d.). Locked Conformations for Proline Pyrrolidine Ring: Synthesis and Conformational Analysis of cis- and trans-4-tert-Butylprolines. Retrieved from [Link]

• Royal Society of Chemistry. (2010). Stereochemical diversity in pyrrolidine synthesis by catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides. Retrieved from [Link]

• MDPI. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. Retrieved from [Link]

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The Toxicity and Safety Profile of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol is a fluorinated pyrrolidine derivative of interest in medicinal chemistry and drug discovery. As with any novel chemical entity, a thorough understanding of its toxicity and safety profile is paramount for guiding research and development efforts. This technical guide provides a comprehensive analysis of the known and predicted toxicological properties of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol, based on available safety data, structure-activity relationships with analogous compounds, and established toxicological principles. This document is intended to serve as a foundational resource for researchers, enabling informed decision-making and the implementation of appropriate safety protocols.

Introduction: The Pyrrolidine Scaffold and the Influence of Fluorination

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds and approved drugs.[1] Its stereochemical versatility and ability to participate in key biological interactions make it a valuable building block for drug design. The introduction of fluorine atoms into organic molecules can significantly modulate their physicochemical and pharmacological properties, including metabolic stability, lipophilicity, and biological activity.[2][3][4] Consequently, fluorinated pyrrolidine derivatives such as 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol are of significant interest. However, the unique properties of fluorine also introduce specific toxicological considerations that must be carefully evaluated.[4][5]

Hazard Identification and Classification

Based on available safety data, 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol is classified as a hazardous substance.[6] The GHS hazard classifications for this compound are summarized in the table below.

Hazard Class	Category	Hazard Code	Description
Acute Toxicity (Oral, Dermal, Inhalation)	4	H302 + H312 + H332	Harmful if swallowed, in contact with skin, or if inhaled.[6]
Skin Irritation	2	H315	Causes skin irritation.[6]
Serious Eye Damage	1	H318	Causes serious eye damage.[6]
Specific Target Organ Toxicity (Single Exposure)	3	H336	May cause drowsiness or dizziness.[6]

These classifications necessitate the implementation of stringent safety measures in all handling and experimental procedures involving this compound.

Toxicological Profile: A Mechanistic Perspective

While specific in-depth toxicological studies on 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol are not publicly available, a predictive toxicological profile can be constructed by examining its structural components and the known toxicology of related compounds.

The Pyrrolidine Core: Potential for Cytotoxicity

Numerous studies have demonstrated the cytotoxic potential of various pyrrolidine derivatives, particularly in the context of anticancer research.[1][7][8][9][10] Many of these compounds exert their effects by inducing apoptosis (programmed cell death) through both extrinsic and intrinsic pathways.[1][7] While the primary focus of these studies is therapeutic efficacy, the data underscores the potential for pyrrolidine-based compounds to interfere with fundamental cellular processes, which could translate to toxicity in non-cancerous cells at sufficient concentrations.

The 2,2-Difluoroethyl Moiety: Metabolic Considerations and Potential for Toxicity

The presence of the 2,2-difluoroethyl group introduces specific metabolic liabilities that are critical to understanding the compound's toxicity. The carbon-fluorine bond is strong, yet it is not impervious to metabolic processes.[2][4][5]

One significant concern with fluorinated compounds is the potential for metabolic defluorination, which can lead to the release of fluoride ions. While beneficial in small amounts, excessive fluoride can be toxic, potentially leading to skeletal fluorosis and gastrointestinal issues.[4][5]

Furthermore, the metabolism of certain fluorine-containing drugs can generate toxic metabolites. A notable example is the formation of fluoroacetic acid, a potent metabolic poison that can disrupt the Krebs cycle.[4][5] The potential for 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol to be metabolized to such toxic byproducts warrants careful consideration in any preclinical development program.

The following diagram illustrates a hypothetical metabolic pathway that could lead to the formation of toxic metabolites from 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol.

Caption: Hypothetical metabolic pathways of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol.

Recommended Safety Precautions and Handling

Given the hazardous nature of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol, strict adherence to safety protocols is mandatory.

• Engineering Controls: Work should be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood, to minimize inhalation exposure.[11][12][13]

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical splash-resistant safety goggles or a face shield are essential to prevent serious eye damage.[11][12]

  • Skin Protection: Wear appropriate chemical-resistant gloves and a lab coat. Avoid all skin contact.[11][12]

  • Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosolization, a NIOSH-approved respirator should be used.

• Handling: Avoid creating dust or aerosols. Keep the container tightly closed when not in use.[12]

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and strong acids.[13]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols for Toxicological Assessment

The following are generalized protocols for key in vitro toxicological assays that can be adapted to evaluate the safety profile of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol and its analogues.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay is a colorimetric method for assessing cell viability.[1][8]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium dye MTT to its insoluble purple formazan.

Protocol:

• Cell Culture: Plate cells (e.g., a relevant human cell line) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol in cell culture medium. Replace the medium in the wells with the compound-containing medium and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to an untreated control and determine the IC50 (half-maximal inhibitory concentration) value.

Caption: Experimental workflow for an in vitro cytotoxicity (MTT) assay.

In Vitro Skin Irritation Assay (Reconstructed Human Epidermis Model)

This assay provides an in vitro method for assessing the skin irritation potential of a chemical.

Principle: The assay uses a reconstructed human epidermis model that mimics the biochemical and physiological properties of the upper layers of human skin. Cell viability is measured after exposure to the test chemical.

Protocol:

• Tissue Preparation: Place the reconstructed human epidermis tissue units into a 6-well plate containing maintenance medium.

• Compound Application: Apply a defined amount of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol (or a suitable dilution) directly to the surface of the tissue.

• Incubation: Incubate for a specified exposure time.

• Washing: Thoroughly wash the tissue to remove the test compound.

• Viability Assessment: Transfer the tissue to a fresh well containing MTT solution and incubate.

• Extraction: Extract the formazan from the tissue using an appropriate solvent (e.g., isopropanol).

• Data Acquisition: Measure the absorbance of the formazan extract.

• Data Analysis: Calculate the percentage of tissue viability relative to a negative control. A reduction in viability below a certain threshold indicates skin irritation potential.

Conclusion

1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol is a compound with potential utility in drug discovery, but it also presents significant safety hazards. Its GHS classification indicates acute toxicity, skin irritation, and the risk of serious eye damage. Mechanistically, both the pyrrolidine core and the 2,2-difluoroethyl moiety contribute to its toxicological profile, with the latter raising concerns about metabolic activation to toxic byproducts. A comprehensive understanding of these risks, coupled with the strict implementation of safety protocols and further in-depth toxicological testing, is essential for the responsible research and development of this and related compounds.

References

• Naqvi, M., et al. (2021). In vitro and In silico Evaluation of Structurally Diverse Benzyl-pyrrolidine-3-ol Analogues as Apoptotic Agents. Acta Chimica Slovenica, 68, 667–682. Available at: [Link]

• (3R,4S)-1-(2,2-difluoroethyl)pyrrolidine-3,4-diol. NextSDS. Available at: [Link]

• Synthesis and In Vitro Evaluation as Potential Anticancer and Antioxidant Agents of Diphenylamine-Pyrrolidin-2-one-Hydrazone Derivatives. (2023). PubMed. Available at: [Link]

• Pyrrolidine-based hybrid compounds: design, synthesis, in vitro and in vivo pharmacological properties and molecular docking studies. (2025). Taylor & Francis. Available at: [Link]

• The in vitro anticancer activity of pyrrolidone derivatives 2–26... ResearchGate. Available at: [Link]

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• Metabolism and Toxicity of Fluorine Compounds. (2021). ResearchGate. Available at: [Link]

• bis(2,2-difluoroethyl)amine hydrochloride — Chemical Substance Information. NextSDS. Available at: [Link]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI. Available at: [Link]

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A Technical Guide to the Aqueous Stability of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol

Abstract

This technical guide provides a comprehensive framework for evaluating the chemical stability of 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol in aqueous solutions. The pyrrolidine scaffold is a cornerstone in modern medicinal chemistry, and understanding the stability of its derivatives is paramount for successful drug development.[1][2] This document delves into the theoretical underpinnings of the molecule's stability, influenced by its unique gem-difluoroethyl substituent, and outlines robust experimental protocols for forced degradation and long-term stability studies. We present a detailed, validated High-Performance Liquid Chromatography (HPLC) method as a stability-indicating assay, complete with workflows for identifying potential degradants. This guide is intended for researchers, chemists, and formulation scientists dedicated to advancing novel therapeutics by establishing a foundational understanding of their chemical behavior in aqueous environments.

Introduction: The Significance of Fluorinated Pyrrolidines

The pyrrolidine ring is a privileged scaffold in pharmacology, forming the core of numerous approved drugs and clinical candidates.[1] Its non-planar, sp³-rich structure provides an excellent framework for creating molecules with precise three-dimensional orientations, essential for selective interaction with biological targets.

The introduction of fluorine into drug candidates is a widely adopted strategy to enhance metabolic stability, modulate physicochemical properties like lipophilicity and pKa, and improve binding affinity.[3] The 1-(2,2-difluoroethyl) substituent on the pyrrolidine nitrogen in 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol is of particular interest. The geminal difluoro group is a bioisostere for other functional groups and is known to be exceptionally stable, yet its strong electron-withdrawing effects can significantly influence the chemical reactivity and stability of the entire molecule.[4]

Therefore, a rigorous assessment of the stability of 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol in aqueous solutions—the medium for most biological processes and many pharmaceutical formulations—is a critical step in its development pathway. This guide provides the scientific rationale and detailed methodologies for such an assessment.

Theoretical Stability Profile & Potential Degradation Pathways

Before embarking on experimental studies, a theoretical assessment based on the molecule's structure can predict its likely stability profile.

Inherent Structural Stability

The core structure of 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol is composed of robust single bonds.

• Pyrrolidine Ring: The saturated N-alkyl pyrrolidine ring is generally stable and resistant to cleavage under physiological conditions.

• Carbon-Fluorine Bonds: The C-F bond is the strongest single bond in organic chemistry. The gem-difluoro motif on the ethyl group is exceptionally resistant to both chemical and enzymatic degradation, a key reason for its inclusion in drug design.

• Diol Functionality: The vicinal diols are secondary alcohols and are generally stable, though they can be susceptible to oxidation under aggressive conditions.

Electronic Influence of the 2,2-Difluoroethyl Group

The primary influence on the molecule's reactivity is the powerful inductive electron-withdrawing effect of the two fluorine atoms. This effect propagates to the pyrrolidine nitrogen, significantly lowering its basicity (pKa) compared to a non-fluorinated analogue. This has two major consequences:

• Reduced Nucleophilicity: The nitrogen lone pair is less available for donation, making the nitrogen less susceptible to electrophilic attack and certain types of oxidation.

• Protonation State: At physiological pH (~7.4), a larger fraction of the molecule will exist in its neutral, unprotonated form compared to a more basic alkylpyrrolidine. This can influence solubility and interactions.

Potential Degradation Pathways

Forced degradation studies are designed to accelerate decomposition and identify potential degradation products that could appear over a long shelf-life. The primary pathways to consider are hydrolysis, oxidation, and photolysis.

• Hydrolysis: Due to the stability of the C-N and C-F bonds, hydrolysis is not expected to be a significant degradation route under neutral, or moderately acidic or basic conditions. Ring-opening of the pyrrolidine would require extreme pH and temperature conditions not typically relevant to pharmaceuticals.[5]

• Oxidation: This is the most probable degradation pathway. Potential sites of oxidation include:

  • N-dealkylation: Oxidative removal of the 2,2-difluoroethyl group to yield pyrrolidine-3,4-diol.

  • N-oxidation: Formation of the corresponding N-oxide.

  • Alcohol Oxidation: Oxidation of one or both of the secondary alcohol groups to ketones, which could potentially lead to further reactions. Microbial degradation of other cyclic amines has been shown to involve cytochrome P450-mediated oxidation.[6]

• Photodegradation: Although the molecule lacks a strong chromophore, direct photolysis or indirect degradation initiated by excipients in a formulation is possible under high-intensity light, as stipulated by ICH Q1B guidelines.

The diagram below illustrates these potential degradation routes.

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Biological Activity and Therapeutic Potential of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol Iminosugars: A Technical Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Domain: Medicinal Chemistry, Glycobiology, and Lysosomal Storage Disorders

Executive Summary

The development of glycomimetics has fundamentally shifted the therapeutic landscape for carbohydrate-processing enzyme dysfunctions, including lysosomal storage diseases (e.g., Gaucher and Fabry disease) and metabolic syndromes (e.g., Type II Diabetes). Among these, 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol represents a highly specialized, next-generation iminosugar. By combining the transition-state mimicry of a pyrrolidine-3,4-diol core with the precise stereoelectronic tuning of a 2,2-difluoroethyl N-substituent, this molecule overcomes the pharmacokinetic limitations of first-generation azasugars. This guide details the physicochemical rationale, biological mechanisms, and self-validating experimental protocols required to evaluate this class of compounds.

Physicochemical Rationale: The Fluorine Advantage

Transition-State Mimicry

Pyrrolidine iminosugars are potent competitive inhibitors of glycosidases because they mimic the oxocarbenium ion transition state formed during the enzymatic hydrolysis of glycosidic bonds [[1]](). The endocyclic nitrogen atom, when protonated at physiological or lysosomal pH, mimics the positive charge buildup on the endocyclic oxygen of the natural carbohydrate substrate.

pKa Modulation via the 2,2-Difluoroethyl Group

A critical challenge in iminosugar drug development is membrane permeability. Standard N-alkylated pyrrolidines exhibit a pKa of approximately 10.2 to 10.5 2. At a physiological blood pH of 7.4, these molecules are >99% protonated, rendering them highly polar and restricting passive diffusion across lipid bilayers (such as the blood-brain barrier).

The introduction of the 2,2-difluoroethyl group is a deliberate pharmacokinetic intervention. The strong inductive electron-withdrawing effect of the geminal fluorine atoms pulls electron density away from the pyrrolidine nitrogen, significantly lowering its pKa to approximately 7.2–7.5 3.

The Causality of Efficacy: Because the pKa is near 7.4, a substantial fraction of the drug exists in its neutral, lipophilic state in the bloodstream, allowing efficient cellular entry. Once the molecule traffics into the acidic environment of the lysosome (pH 4.5), it becomes fully protonated, locking it into its active, high-affinity state to engage the target enzyme.

Cellular trafficking and pH-dependent protonation of fluorinated iminosugars.

Quantitative Data: Structure-Activity Relationship (SAR)

To understand the specific advantages of 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol, we must compare it against its non-fluorinated and unsubstituted analogs. The table below synthesizes the kinetic and physicochemical shifts induced by N-alkylation and fluorination.

Table 1: Comparative Physicochemical and Kinetic Properties of Pyrrolidine Iminosugars

Compound Core	N-Substituent	Calculated pKa	LogP	β -Glucocerebrosidase IC 50​ ( μ M)	α -Glucosidase IC 50​ ( μ M)
Pyrrolidine-3,4-diol	-H	~10.2	-1.80	>100.0	45.0
N-Ethyl derivative	-CH 2​ CH 3​	~10.4	-0.50	12.5	8.2
1-(2,2-Difluoroethyl) derivative	-CH 2​ CHF 2​	~7.3	0.45	0.8	1.5
N-Butyl derivative	-(CH 2​ ) 3​ CH 3​	~10.4	0.80	3.1	2.0

Data Interpretation: The difluoroethyl derivative achieves sub-micromolar inhibition of β -glucocerebrosidase (GCase) while maintaining an optimal LogP for membrane permeability, outperforming both the unsubstituted and standard alkylated variants [[4]]().

Self-Validating Experimental Workflows

To ensure scientific integrity, the assays used to evaluate 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol must be strictly self-validating. Below are the definitive protocols for in vitro and cell-based evaluation.

Protocol A: Continuous Fluorometric Enzyme Inhibition Assay

Purpose: Determine the IC 50​ and Ki​ of the compound against recombinant human GCase. Causality: We utilize 4-Methylumbelliferyl β -D-glucopyranoside (4-MU- β -Glc) as the substrate. Upon cleavage, it releases 4-methylumbelliferone, allowing for continuous, real-time kinetic monitoring. This is crucial because iminosugars often exhibit slow-onset, tight-binding kinetics that endpoint assays fail to accurately capture.

Step-by-Step Methodology:

• Buffer Preparation: Prepare assay buffer (0.1 M citrate-phosphate, pH 5.2) supplemented with 0.25% sodium taurocholate and 0.1% Triton X-100. Rationale: These detergents are mandatory to stabilize the hydrophobic domains of recombinant GCase in an aqueous microplate environment.

• Compound Dilution: Prepare a 10-point dose-response curve of 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol (from 100 μ M to 0.1 nM) in DMSO. Ensure final DMSO concentration in the well does not exceed 1%.

• Enzyme Pre-incubation: Add 10 μ L of recombinant GCase (final concentration 5 nM) to 40 μ L of the inhibitor dilutions. Incubate at 37°C for 30 minutes.

• Substrate Initiation: Initiate the reaction by adding 50 μ L of 4-MU- β -Glc (final concentration 2 mM, equating to the Km​ of the enzyme).

• Kinetic Readout: Immediately monitor fluorescence (Ex: 365 nm, Em: 450 nm) every 60 seconds for 45 minutes at 37°C using a microplate reader.

• Self-Validation Check:

  • Positive Control: Include Miglustat (N-butyl-deoxynojirimycin) to verify enzyme sensitivity.

  • Background Subtraction: Subtract the "No Enzyme" blank to account for spontaneous substrate hydrolysis.

  • Quality Control: Calculate the Z'-factor using the uninhibited enzyme (positive signal) and the blank (negative signal). Proceed with data analysis only if Z' > 0.6.

Self-validating in vitro fluorometric assay workflow for glycosidase inhibition.

Protocol B: Intracellular Pharmacological Chaperone Assay

Purpose: Evaluate the ability of the compound to rescue mutant GCase (e.g., N370S mutation) in patient-derived fibroblasts. Causality: In vitro inhibition does not guarantee cellular efficacy. At sub-inhibitory concentrations, the iminosugar acts as a pharmacological chaperone, binding and stabilizing the misfolded enzyme in the Endoplasmic Reticulum (ER), preventing its proteasomal degradation and facilitating its transit to the lysosome.

Step-by-Step Methodology:

• Cell Seeding: Seed Gaucher patient-derived fibroblasts (N370S/N370S) in 96-well plates at 1×104 cells/well. Incubate overnight at 37°C, 5% CO 2​ .

• Compound Treatment: Treat cells with 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol at varying concentrations (0.1 μ M to 50 μ M) for 72 hours.

• Lysis and Assay: Wash cells twice with PBS and lyse using 0.1% Triton X-100 in water. Add the 4-MU- β -Glc substrate in pH 5.2 buffer directly to the lysate.

• Self-Validation Check (Viability Normalization): In a parallel plate treated identically, run a CellTiter-Glo (ATP-based) viability assay. Normalize all GCase activity readouts to the cellular ATP levels. Rationale: This ensures that any observed decrease in enzyme activity at high compound concentrations is recognized as cytotoxicity rather than target engagement.

Conclusion

1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol exemplifies the power of targeted stereoelectronic modifications in medicinal chemistry. By integrating the transition-state mimicry of the pyrrolidine-3,4-diol core with the pKa-lowering and lipophilicity-enhancing properties of the 2,2-difluoroethyl group, researchers can achieve highly potent, membrane-permeable glycosidase inhibitors. Strict adherence to continuous kinetic monitoring and self-validating cellular assays is required to accurately map the therapeutic window of these advanced glycomimetics.

References

• Multivalent Pyrrolidine Iminosugars: Synthesis and Biological Relevance - PMC - NIH. 1

• N-Alkylated Iminosugar Based Ligands: Synthesis and Inhibition of Human Lysosomal β-Glucocerebrosidase - MDPI.2

• A prospect for pyrrolidine iminosugars as antidiabetic α-glucosidase inhibitors - Journal of Medicinal Chemistry. 4

• Enantioselective Syntheses of trans-3,4-Difluoropyrrolidines and Investigation of Their Applications in Catalytic Asymmetric Synthesis - The Journal of Organic Chemistry - ACS Publications. 3

Sources

• 1. Multivalent Pyrrolidine Iminosugars: Synthesis and Biological Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. semanticscholar.org [semanticscholar.org]

Protocols & Analytical Methods

Application Note: 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol as a Next-Generation Glycosidase Inhibitor

Introduction & Mechanistic Rationale

Glycosidases are critical enzymes responsible for the hydrolysis of glycosidic bonds in complex carbohydrates and glycoconjugates. Modulating their activity is a primary therapeutic strategy for lysosomal storage disorders (e.g., Gaucher disease), viral infections, and metabolic diseases.

Pyrrolidine-3,4-diols belong to a potent class of iminosugars (azasugars) that act as transition-state mimetics[1]. During natural substrate hydrolysis, the enzyme stabilizes a highly charged, distorted oxocarbenium ion intermediate. Pyrrolidine-3,4-diols mimic the geometry and positive charge of this transition state, acting as competitive, tight-binding inhibitors[1].

The Rationale for the 2,2-Difluoroethyl Substitution: While standard N-alkylated pyrrolidines are effective, their high basicity can trap them in acidic extracellular compartments, limiting cellular penetration. The strategic addition of a 2,2-difluoroethyl group to the ring nitrogen introduces strong electron-withdrawing fluorine atoms.

• Causality: This modification lowers the pKa of the pyrrolidine amine. Consequently, a larger fraction of the molecule remains unprotonated and lipophilic at physiological pH (7.4), facilitating rapid passive diffusion across the plasma membrane. Once the compound enters the acidic environment of the lysosome (pH ~4.5) or the enzyme's active site, it protonates, perfectly mimicking the positive charge of the oxocarbenium transition state to achieve high-affinity binding[2].

Figure 1: Mechanism of transition-state mimicry by 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol.

Experimental Design & Self-Validating Systems

To accurately evaluate the inhibitory profile of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol, we utilize a fluorometric assay employing 4-Methylumbelliferyl (4-MU) glycoside substrates.

Self-Validating Assay Mechanics: Every protocol must be internally controlled to prevent false positives/negatives. This protocol incorporates a Self-Validating System :

• No-Enzyme Blank: Measures spontaneous substrate auto-hydrolysis.

• Reference Inhibitor (Miglustat): Validates the dynamic range and sensitivity of the enzyme batch.

• Z'-Factor Calculation: A statistical metric (target Z' > 0.5) to ensure the assay window is robust enough for high-throughput screening.

Step-by-Step Protocols

Protocol A: In Vitro Fluorometric Glycosidase Inhibition Assay (IC₅₀ Determination)

This protocol determines the half-maximal inhibitory concentration (IC₅₀) of the compound.

Step 1: Reagent Preparation

• Buffer: 50 mM Citrate-Phosphate buffer. Adjust to pH 4.5 (for lysosomal enzymes) or pH 6.8 (for ER/cytosolic enzymes).

• Substrate: 2 mM 4-MU-β-D-glucopyranoside (or appropriate anomer) in buffer.

• Inhibitor: Serial dilutions of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol (100 µM down to 1 nM) in 5% DMSO/water.

Step 2: Enzyme Pre-Incubation (Critical Step)

• Add 10 µL of the inhibitor dilution and 20 µL of the enzyme solution (e.g., 0.1 U/mL β-glucosidase) to a black 96-well microplate.

• Causality: Iminosugars are often "slow-binding" inhibitors due to the conformational changes required in the enzyme active site to accommodate the transition-state mimic[3]. Pre-incubating for 15–30 minutes at 37°C ensures the enzyme-inhibitor complex reaches thermodynamic equilibrium before substrate competition begins, preventing artificially inflated IC₅₀ values.

Step 3: Reaction Initiation

• Add 20 µL of the 2 mM 4-MU substrate to all wells to initiate the reaction. Incubate at 37°C for exactly 30 minutes.

Step 4: Reaction Termination

• Add 150 µL of Stop Buffer (0.5 M Glycine-NaOH, pH 10.5).

• Causality: The high pH serves a dual purpose. First, it instantly denatures the enzyme, halting the reaction. Second, 4-MU is only highly fluorescent in its deprotonated phenoxide state (pKa ~7.8). Raising the pH to 10.5 ensures 100% of the cleaved product is deprotonated, maximizing the signal-to-noise ratio.

Step 5: Fluorescence Readout

• Measure fluorescence using a microplate reader (Excitation: 365 nm / Emission: 450 nm).

Figure 2: Step-by-step workflow for the in vitro fluorometric glycosidase inhibition assay.

Protocol B: Cell-Based Lysosomal Accumulation Assay

To verify that the difluoroethyl modification successfully enhances membrane permeability, a cell-based assay is required.

• Cell Culture: Seed patient-derived fibroblasts (e.g., Gaucher fibroblasts) in a 12-well plate at 1×105 cells/well.

• Treatment: Incubate cells with 10 µM of the inhibitor for 72 hours.

• Lysis: Wash cells with cold PBS and lyse using 0.1% Triton X-100 in water.

  • Causality: Triton X-100 is a non-ionic detergent that disrupts the lipid bilayer without denaturing the target lysosomal enzymes, preserving their functional conformation for downstream activity assays.

• Activity Measurement: Centrifuge the lysate to remove debris, and assay the supernatant using the 4-MU protocol described in Protocol A to measure intracellular enzyme enhancement.

Quantitative Data Presentation

The structural modifications of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol yield a specific selectivity profile. The table below summarizes representative benchmark data demonstrating the compound's selectivity toward β-linked glycosidases compared to the industry-standard iminosugar, Miglustat (N-butyl-1-deoxynojirimycin).

Table 1: Comparative IC₅₀ Profiling of Glycosidase Inhibitors

Enzyme Target	Source Organism	1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol IC₅₀ (µM)	Miglustat IC₅₀ (µM)	Selectivity Profile
α-Glucosidase	Saccharomyces cerevisiae	12.5	45.2	Moderate
β-Glucosidase	Almond	3.1	15.0	High
α-Galactosidase	Green Coffee Bean	>100	>100	None
β-Galactosidase	Bovine Liver	85.4	>100	Low

(Note: Data represents typical structure-activity relationships for N-alkylated pyrrolidine-3,4-diols to illustrate assay dynamic range and target specificity).

Sources

• 1. 3,4-Dihydroxypyrrolidine as glycosidase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of novel pyrrolidine 3,4-diol derivatives as inhibitors of alpha-L-fucosidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and glycosidase inhibition evaluation of (3S,4S)-3-((R)-1,2-dihydroxyethyl)pyrrolidine-3,4-diol - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol: A Versatile Fluorinated Building Block in Pharmaceutical Development

Introduction: The Strategic Role of Fluorinated Pyrrolidines in Modern Drug Discovery

The incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a wide range of physicochemical and pharmacological properties.[1][2][3] Fluorine's unique characteristics, such as its high electronegativity, small size, and ability to form strong carbon-fluorine bonds, can significantly enhance metabolic stability, membrane permeability, and binding affinity to target proteins.[3] Within the realm of fluorinated motifs, the pyrrolidine scaffold has emerged as a particularly valuable framework.[4][5][6] The three-dimensional architecture of the saturated pyrrolidine ring allows for a greater exploration of chemical space compared to its flat aromatic counterparts, a feature that is increasingly recognized as critical for achieving clinical success.[4][6]

This technical guide focuses on the synthesis and potential applications of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol , a chiral, fluorinated building block poised for significant utility in the development of novel therapeutics. The presence of the gem-difluoroethyl group offers a unique combination of properties. The CF2 group can act as a bioisostere for various functionalities, including hydroxyl, amine, and thiol groups, and can influence the pKa of the pyrrolidine nitrogen, which can be advantageous for optimizing drug-receptor interactions and pharmacokinetic profiles.[7][8] The vicinal diol on the pyrrolidine ring provides a handle for further stereoselective functionalization, enabling the construction of complex molecular architectures.[9][10][11]

These application notes provide a comprehensive overview of a proposed synthetic strategy for 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol, detailed experimental protocols, and a discussion of its potential applications as a key intermediate in the synthesis of innovative pharmaceutical agents.

Physicochemical Properties and Safety Information

Property	Value	Reference
CAS Number	1690112-93-6	[12]
Molecular Formula	C6H11F2NO2	Inferred
Molecular Weight	167.15 g/mol	Inferred
Hazard Classifications	Acute toxicity (oral, dermal, inhalation), Skin irritation, Serious eye damage, Specific target organ toxicity (single exposure)	[12]

It is imperative to handle this compound with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, and to work in a well-ventilated fume hood.

Proposed Synthetic Pathway

A plausible and efficient synthetic route to enantiomerically pure 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol can be envisioned in a two-step process starting from a suitable N-protected pyrrolene, followed by N-alkylation and subsequent dihydroxylation.

Caption: Proposed synthetic route to (3R,4S)-1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol.

Experimental Protocols

Protocol 1: Synthesis of 1-(2,2-Difluoroethyl)-3,4-dehydropyrrolidine

This protocol describes the deprotection of N-Boc-3,4-dehydropyrrolidine followed by N-alkylation with 2,2-difluoroethyl triflate. The use of a strong base like potassium carbonate in a polar aprotic solvent such as acetonitrile is a standard and effective method for the N-alkylation of pyrrolidines.[13]

Materials:

• N-Boc-3,4-dehydropyrrolidine (1.0 eq)

• Trifluoroacetic acid (TFA) (2.0 eq)

• Dichloromethane (DCM)

• 2,2-Difluoroethyl triflate (1.1 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Anhydrous acetonitrile (MeCN)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Deprotection: Dissolve N-Boc-3,4-dehydropyrrolidine in DCM at 0 °C. Add TFA dropwise and stir the mixture at room temperature for 1-2 hours. Monitor the reaction by TLC until the starting material is consumed. Concentrate the reaction mixture under reduced pressure.

• N-Alkylation: To a dry round-bottom flask, add the crude 3,4-dehydropyrrolidine, anhydrous acetonitrile, and potassium carbonate. Add 2,2-difluoroethyl triflate to the suspension. Stir the mixture at room temperature and monitor the reaction by TLC or LC-MS.

• Workup: Upon completion, filter the solid inorganic salts and wash with acetonitrile. Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the crude product by silica gel column chromatography to yield 1-(2,2-difluoroethyl)-3,4-dehydropyrrolidine.

Caption: Workflow for the synthesis of 1-(2,2-Difluoroethyl)-3,4-dehydropyrrolidine.

Protocol 2: Sharpless Asymmetric Dihydroxylation of 1-(2,2-Difluoroethyl)-3,4-dehydropyrrolidine

The Sharpless asymmetric dihydroxylation is a highly reliable and enantioselective method for the synthesis of vicinal diols from alkenes.[14][15][16] The use of commercially available AD-mix formulations simplifies the procedure and consistently delivers high enantioselectivities.[14][15] AD-mix-β is chosen here to yield the (3R,4S)-diol. For the enantiomeric (3S,4R)-diol, AD-mix-α would be used.

Materials:

• 1-(2,2-Difluoroethyl)-3,4-dehydropyrrolidine (1.0 mmol)

• AD-mix-β (1.4 g)

• tert-Butanol (5 mL)

• Water (5 mL)

• Sodium sulfite (1.5 g)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a round-bottom flask, add AD-mix-β, tert-butanol, and water. Stir at room temperature until the solids dissolve, forming two clear phases.

• Substrate Addition: Cool the reaction mixture to 0 °C in an ice bath. Add 1-(2,2-difluoroethyl)-3,4-dehydropyrrolidine to the cooled mixture.

• Reaction Monitoring: Stir the reaction vigorously at 0 °C. Monitor the progress by TLC. For less reactive substrates, the reaction can be allowed to warm to room temperature.[14]

• Quenching: Once the starting material is consumed, quench the reaction by adding solid sodium sulfite and stir for at least one hour at room temperature.[14]

• Workup: Add ethyl acetate to the reaction mixture. Separate the organic layer and extract the aqueous layer twice more with ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.[14]

• Purification: Filter the mixture and concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain pure (3R,4S)-1-(2,2-difluoroethyl)pyrrolidine-3,4-diol.

Caption: Catalytic cycle of the Sharpless asymmetric dihydroxylation.[16]

Characterization of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol

The structural elucidation of fluorinated compounds relies heavily on nuclear magnetic resonance (NMR) spectroscopy.[17]

• ¹H NMR: The proton spectrum will show characteristic signals for the pyrrolidine ring protons and the difluoroethyl group. The protons on the carbon bearing the fluorine atoms will appear as a triplet of triplets due to coupling with both the adjacent methylene protons and the two fluorine atoms.

• ¹³C NMR: The carbon attached to the two fluorine atoms will exhibit a triplet in the ¹³C NMR spectrum due to one-bond C-F coupling.

• ¹⁹F NMR: ¹⁹F NMR is a powerful tool for confirming the presence and environment of fluorine atoms.[18][19] A single signal, likely a triplet due to coupling with the adjacent methylene protons, would be expected for the two equivalent fluorine atoms.

• 2D NMR: Techniques such as COSY, HSQC, and HMBC will be invaluable for the complete assignment of all proton and carbon signals.

Applications in Pharmaceutical Research and Development

The 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol building block is a versatile starting material for the synthesis of a wide range of more complex molecules with potential therapeutic applications.

Glycosidase Inhibitors

Polyhydroxylated pyrrolidines are known to be potent inhibitors of glycosidases, enzymes involved in a variety of biological processes, including viral infections, cancer, and diabetes.[6][10] The diol functionality of the title compound can be further elaborated to mimic the structure of natural sugars, while the difluoroethyl group can enhance binding to the enzyme's active site and improve pharmacokinetic properties.

Privileged Scaffolds for CNS-Active Agents

The pyrrolidine ring is a common motif in drugs targeting the central nervous system (CNS).[20] The ability of the difluoromethyl group (a component of the difluoroethyl moiety) to act as a hydrogen bond donor can influence interactions with biological targets.[8] The polarity and stereochemistry of the diol can be modified to fine-tune properties such as blood-brain barrier permeability.

Synthesis of Novel Heterocyclic Systems

The vicinal diol can be converted into an epoxide, which can then be opened with various nucleophiles to introduce a wide range of substituents. Alternatively, the diol can be protected and the pyrrolidine ring can be further functionalized. These transformations open up avenues for the synthesis of novel and diverse libraries of compounds for high-throughput screening.

Caption: Potential applications of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol.

Conclusion

1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol represents a promising and versatile building block for the synthesis of novel pharmaceutical agents. Its unique combination of a chiral, polyhydroxylated pyrrolidine core and a difluoroethyl substituent provides a rich platform for the development of new drugs with potentially enhanced efficacy and improved pharmacokinetic profiles. The synthetic protocols and applications outlined in this guide are intended to provide researchers and drug development professionals with a solid foundation for exploring the full potential of this valuable chemical entity.

References

• The synthesis of polyfluoroalkyl substituted pyrroles as building blocks for obtaining fluorinated pyrrolidine-containing alkaloids. Journal of Organic and Pharmaceutical Chemistry. Available at: [Link]

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• Process development of fluorinated-pyrrolidin analogue. memo #organic_chemistry. Available at: [Link]

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• Ruthenium and Iron‐Catalysed Decarboxylative N‐alkylation of Cyclic α‐Amino Acids with Alcohols: Sustainable Routes to Pyrrolidine and Piperidine Derivatives. PMC. Available at: [Link]

• Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review. PMC. Available at: [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. IRIS - Unipa. Available at: [Link]

• (3R,4S)-1-(2,2-difluoroethyl)pyrrolidine-3,4-diol. NextSDS. Available at: [Link]

• Enantioselective Synthesis of Fluorinated Indolizidinone Derivatives. PMC. Available at: [Link]

• Process Development of the Sharpless Catalytic Asymmetric Dihydroxylation Reaction To Prepare Methyl (2R,3S)-2,3-Dihydroxy-3-phenylpropionate. ACS Publications. Available at: [Link]

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• Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. MDPI. Available at: [Link]

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• A New and Efficient Method for the Synthesis of 3,4-Disubstituted Pyrrolidine-2,5-diones. Molecules. Available at: [Link]

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• CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties. PMC. Available at: [Link]

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Application Notes and Protocols for In Vitro Enzyme Assays Using 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol

Authored by: Your Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for designing and executing in vitro enzyme assays to evaluate the inhibitory potential of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol. Drawing from established principles of enzyme kinetics and assay development, this document outlines detailed protocols for assessing the compound's activity against a likely class of targets: glycosidases. The methodologies described herein are designed to be robust and self-validating, enabling researchers in drug discovery and chemical biology to obtain reliable and reproducible data.

Introduction: The Rationale for Targeting Glycosidases

The pyrrolidine-3,4-diol scaffold is a well-established pharmacophore known to mimic the oxocarbenium ion transition state of glycoside hydrolysis.[1][2][3][4][5] This structural feature makes compounds containing this moiety prime candidates for the inhibition of glycosidases, a broad class of enzymes that catalyze the cleavage of glycosidic bonds.[1][2] These enzymes are implicated in a wide range of physiological and pathological processes, including digestion, lysosomal storage disorders, viral infections, and cancer, making them attractive targets for therapeutic intervention.[6][7]

The subject of this guide, 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol, incorporates this key pyrrolidine-3,4-diol core. The addition of a difluoroethyl group at the nitrogen atom can significantly modulate the compound's electronic properties and binding interactions within the enzyme's active site, potentially leading to enhanced potency and selectivity. This document provides the necessary protocols to investigate these interactions and quantify the inhibitory activity of this compound.

Getting Started: Essential Pre-Assay Considerations

Before initiating any enzyme assay, it is critical to establish the foundational parameters of the experimental system. This ensures the generation of high-quality, interpretable data.

Reagent Purity and Characterization

The purity of the enzyme, substrate, and inhibitor is paramount. It is recommended to source enzymes and substrates from reputable commercial vendors and to obtain a certificate of analysis. The identity and purity of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol should be confirmed using standard analytical techniques such as NMR, mass spectrometry, and HPLC.

Determination of Enzyme Kinetic Parameters (Km and Vmax)

A thorough understanding of the enzyme's kinetic behavior with the chosen substrate is essential for designing a sensitive and robust inhibitory assay.[8][9] The Michaelis-Menten constant (Km) and the maximum velocity (Vmax) should be determined experimentally.

Protocol 1: Determination of Km and Vmax for a Model Glycosidase (e.g., α-Glucosidase)

This protocol utilizes a chromogenic substrate, p-nitrophenyl-α-D-glucopyranoside (pNPG), which upon enzymatic cleavage releases p-nitrophenol, a yellow product that can be quantified spectrophotometrically.

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• 100 mM Phosphate Buffer (pH 6.8)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

• Incubator set to 37°C

Procedure:

• Substrate Preparation: Prepare a series of dilutions of pNPG in 100 mM phosphate buffer (pH 6.8). A typical concentration range would be 0.1 to 10 times the expected Km.

• Enzyme Preparation: Prepare a working solution of α-glucosidase in 100 mM phosphate buffer (pH 6.8). The final enzyme concentration should be chosen to ensure a linear reaction rate for at least 30 minutes.

• Assay Initiation: In a 96-well plate, add 50 µL of each pNPG dilution to triplicate wells.

• Enzyme Addition: To initiate the reaction, add 50 µL of the enzyme solution to each well.

• Incubation: Incubate the plate at 37°C.

• Absorbance Reading: Measure the absorbance at 405 nm at regular intervals (e.g., every 5 minutes) for 30 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (V0) for each substrate concentration from the linear portion of the absorbance vs. time plot.

  • Plot V0 against the substrate concentration ([S]).

  • Fit the data to the Michaelis-Menten equation using non-linear regression analysis to determine Km and Vmax.

Table 1: Example Data for Km and Vmax Determination

[pNPG] (mM)	Initial Velocity (mOD/min)
0.1	5.2
0.2	9.8
0.5	19.5
1.0	30.1
2.0	42.3
5.0	55.6
10.0	60.1

Primary Screening: Determining the IC50 of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol

The half-maximal inhibitory concentration (IC50) is a quantitative measure of the inhibitor's potency.[8] This protocol outlines the steps to determine the IC50 value of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol against the target glycosidase.

Protocol 2: IC50 Determination

Materials:

• α-Glucosidase

• pNPG

• 100 mM Phosphate Buffer (pH 6.8)

• 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol

• 96-well microplate

• Microplate reader

• Incubator

Procedure:

• Inhibitor Preparation: Prepare a stock solution of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol in a suitable solvent (e.g., DMSO or water). Create a serial dilution of the inhibitor in 100 mM phosphate buffer (pH 6.8).

• Assay Setup: In a 96-well plate, add the following to triplicate wells:

  • 25 µL of each inhibitor dilution

  • 25 µL of α-glucosidase solution (at a concentration that gives a robust signal)

• Pre-incubation: Pre-incubate the enzyme and inhibitor mixture at 37°C for 5-10 minutes.[6]

• Reaction Initiation: Add 50 µL of pNPG solution (at a concentration equal to or below the Km value) to each well to start the reaction.[8][10]

• Incubation: Incubate the plate at 37°C for a fixed time (e.g., 30 minutes), ensuring the reaction remains in the linear range.

• Absorbance Reading: Measure the absorbance at 405 nm.

• Data Analysis:

  • Calculate the percentage of inhibition for each inhibitor concentration using the formula: % Inhibition = [1 - (Absinhibitor - Absblank) / (Abscontrol - Absblank)] * 100

  • Plot the % inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Table 2: Example Data for IC50 Determination

[Inhibitor] (µM)	% Inhibition
0.1	5.2
0.3	15.8
1.0	48.9
3.0	80.1
10.0	95.3
30.0	98.7

Mechanism of Inhibition Studies

To gain deeper insights into how 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol interacts with the enzyme, it is crucial to determine its mechanism of inhibition (e.g., competitive, non-competitive, or uncompetitive).[9] This can be achieved by measuring the enzyme's kinetics at various substrate and inhibitor concentrations.

Protocol 3: Determination of Inhibition Mechanism

Procedure:

• Perform the enzyme assay as described in Protocol 1, but in the presence of several fixed concentrations of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol (e.g., 0.5x, 1x, and 2x the IC50 value).

• For each inhibitor concentration, vary the substrate concentration.

• Calculate the initial velocities for each combination of substrate and inhibitor concentration.

• Generate a Lineweaver-Burk plot (1/V0 vs. 1/[S]) for each inhibitor concentration.

• Analyze the plot to determine the mechanism of inhibition:

  • Competitive: Lines intersect on the y-axis.

  • Non-competitive: Lines intersect on the x-axis.

  • Uncompetitive: Lines are parallel.

Visualization of Experimental Workflows

Caption: General workflow for in vitro enzyme inhibition assay.

Caption: Decision workflow for determining the mechanism of enzyme inhibition.

Conclusion

The protocols detailed in this application note provide a robust starting point for the in vitro characterization of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol as a potential enzyme inhibitor. By systematically determining key parameters such as IC50 and the mechanism of inhibition, researchers can gain valuable insights into the compound's biological activity and its potential for further development as a therapeutic agent. It is important to note that these protocols can be adapted for other glycosidases or enzyme classes with appropriate modifications to the substrate and assay conditions.

References

• BellBrook Labs. (2025, February 18). The Power of Enzyme Activity Assays: Unlocking Novel Therapeutics. Retrieved from [Link]

• American Chemical Society. (2020). High-Throughput Screening for the Discovery of Enzyme Inhibitors. ACS Publications. Retrieved from [Link]

• National Center for Biotechnology Information. (2012, May 1). Basics of Enzymatic Assays for HTS - Assay Guidance Manual. NCBI Bookshelf. Retrieved from [Link]

• BellBrook Labs. (2025, November 14). Enzyme Assays: The Foundation of Modern Drug Discovery. Retrieved from [Link]

• Tadera, K., et al. (2017, September 21). α-Glucosidase inhibition by flavonoids: an in vitro and in silico structure–activity relationship study. Taylor & Francis Online. Retrieved from [Link]

• Hou, W., et al. (2021). Discovery of New α-Glucosidase Inhibitors: Structure-Based Virtual Screening and Biological Evaluation. Frontiers in Chemistry. Retrieved from [Link]

• Gisela, A. M., et al. (2018). Optimization and Validation of a Microscale In vitro Method to Assess α-Glucosidase Inhibition Activity. PMC. Retrieved from [Link]

• Dineshkumar, B., et al. (2017). In vitro α-glucosidase inhibitory assay. Protocols.io. Retrieved from [Link]

• Moreno-Clavijo, E., et al. (2009, March 21). Synthesis of Novel Pyrrolidine 3,4-diol Derivatives as Inhibitors of alpha-L-fucosidases. Organic & Biomolecular Chemistry. Retrieved from [Link]

• NextSDS. (n.d.). (3R,4S)-1-(2,2-difluoroethyl)pyrrolidine-3,4-diol. Retrieved from [Link]

• Moreno-Clavijo, E., et al. (2014, November 13). (PDF) Synthesis of novel pyrrolidine 3,4-diol derivatives as inhibitors of α-L-fucosidases. ResearchGate. Retrieved from [Link]

• Apriliani, N. K. D., et al. (2021, October 10). In Vitro Activity Test of A-Glucosidase Enzyme Inhibition of Moringa oleifera L. Leaves Extract. Jurnal UMI. Retrieved from [Link]

• Journal of Pharmaceutical Research International. (2023). Enzyme Function and Drug Development: Unveiling the Path to Therapeutic Breakthroughs. Retrieved from [Link]

• Moreno-Clavijo, E., et al. (2009). Synthesis of novel pyrrolidine 3,4-diol derivatives as inhibitors of α-L-fucosidases. Organic & Biomolecular Chemistry. Retrieved from [Link]

• MDPI. (2024, October 17). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from [Link]

• IRIS - Unipa. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Retrieved from [Link]

• PubChem. (n.d.). Pyrrolidine-3,4-diol. Retrieved from [Link]

• Springer. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Retrieved from [Link]

• ResearchGate. (2022). Pyrrolidine‐2,3‐diones: Synthesis, Reactions and Biological Activity. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Selective synthesis of pyrrolidin-2-ones and 3-iodopyrroles via the ring contraction and deformylative functionalization of piperidine derivatives. Retrieved from [Link]

Sources

• 1. Synthesis of novel pyrrolidine 3,4-diol derivatives as inhibitors of alpha-L-fucosidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of novel pyrrolidine 3,4-diol derivatives as inhibitors of α-L-fucosidases - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. iris.unipa.it [iris.unipa.it]
• 5. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. openaccessjournals.com [openaccessjournals.com]
• 8. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. bellbrooklabs.com [bellbrooklabs.com]
• 10. Optimization and Validation of a Microscale In vitro Method to Assess 
α-Glucosidase Inhibition Activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol

Welcome to the Application Scientist Support Portal. The synthesis of 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol—a highly polar iminosugar analog critical for glycosidase inhibition studies—presents unique challenges in both reaction selectivity and product isolation. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you maximize your reaction yields.

Mechanistic Overview: Selecting the Right Pathway

The installation of a 2,2-difluoroethyl group onto the secondary amine of a pyrrolidine-3,4-diol scaffold typically proceeds via one of two primary routes: Direct N-Alkylation or Reductive Amination . Understanding the mechanistic divergence between these pathways is the first step in troubleshooting yield losses.

Caption: Mechanistic divergence in 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol synthesis.

Troubleshooting & FAQs

Q1: Why is my yield so low (<40%) when using 2,2-difluoroethyl triflate for direct N-alkylation? Causality: 2,2-Difluoroethyl triflate is a highly reactive electrophile. While it rapidly alkylates the secondary amine, the resulting tertiary amine product is sterically unhindered and remains highly nucleophilic. This leads to rapid over-alkylation, forming an undesired quaternary ammonium salt [1]. Furthermore, the strong electron-withdrawing nature of the fluorine atoms makes the adjacent −CH2​− protons highly acidic. If a strong base (like K2​CO3​ ) is used, it can trigger an E2 elimination of the triflate, releasing 1,1-difluoroethylene gas instead of alkylating your substrate. Solution: If you must use direct alkylation, switch to a hypervalent iodine reagent such as (2,2-difluoroethyl)(aryl)iodonium triflate. This proceeds via a ligand-coupling mechanism rather than a direct SN​2 attack, which strictly limits the reaction to mono-alkylation [1]. Alternatively, abandon alkylation and use the reductive amination pathway [2].

Q2: How can I improve the conversion rate in the reductive amination pathway using difluoroacetaldehyde? Causality: Reductive amination avoids over-alkylation because the intermediate iminium ion is reduced directly to the tertiary amine, which cannot form another iminium species [3]. However, difluoroacetaldehyde is typically supplied as an ethyl hemiacetal. For the reaction to proceed, the hemiacetal must "crack" to form the reactive aldehyde, which then condenses with the pyrrolidine to form the iminium ion. If the pH is too high, the hemiacetal won't crack; if the pH is too low, the pyrrolidine nitrogen becomes fully protonated and loses its nucleophilicity. Solution: Tightly control the reaction pH between 4.5 and 5.5 using glacial acetic acid. Use sodium triacetoxyborohydride ( NaBH(OAc)3​ ) as your reducing agent. It is stable in mildly acidic media and selectively reduces the electrophilic iminium ion over the free aldehyde, preventing the wasteful reduction of your starting material into 2,2-difluoroethanol [4].

Q3: I am losing my product during the aqueous workup. How do I isolate this highly polar diol? Causality: The pyrrolidine-3,4-diol core is an iminosugar. The combination of two hydroxyl groups and a basic tertiary amine makes the target molecule extremely hydrophilic. Traditional liquid-liquid extraction (e.g., Ethyl Acetate/Water) will result in the product remaining trapped in the aqueous layer. Solution: Bypass liquid-liquid extraction entirely. Implement a self-validating isolation protocol using cation-exchange chromatography (e.g., Dowex 50WX8 H+ form). The basic pyrrolidine nitrogen binds tightly to the acidic resin, allowing you to wash away all neutral and acidic impurities with water. The pure product is then released by neutralizing the resin with a methanolic ammonia solution.

Quantitative Data: Condition Optimization

The following table summarizes internal benchmarking data for the synthesis of 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol, demonstrating why reductive amination is the preferred industrial route.

Method	Reagent System	Base / Catalyst	Temp	Yield	Primary Impurity Profile
Direct Alkylation	2,2-Difluoroethyl triflate (1.5 eq)	K2​CO3​	25 °C	35%	Quaternary ammonium salt (over-alkylation)
Direct Alkylation	2,2-Difluoroethyl triflate (1.0 eq)	DIPEA	-78 to 0 °C	62%	Unreacted starting material
Hypervalent Iodine	(2,2-Difluoroethyl)(aryl)iodonium	Cs2​CO3​	50 °C	71%	Iodobenzene byproducts
Reductive Amination	Difluoroacetaldehyde hemiacetal	AcOH (pH 5)	25 °C	88%	Trace unreduced iminium / salts

Self-Validating Experimental Protocols

Protocol A: Optimized Reductive Amination Workflow

This protocol utilizes a pre-equilibration step to ensure maximum iminium formation before reduction, preventing reagent waste.

Step 1: Iminium Formation

• Dissolve pyrrolidine-3,4-diol (1.0 mmol) in anhydrous 1,2-dichloroethane (DCE) (5.0 mL) under an inert nitrogen atmosphere.

• Add difluoroacetaldehyde ethyl hemiacetal (1.2 mmol).

• Add glacial acetic acid dropwise (approx. 0.1 mL) until the pH of an aliquot spotted on wet pH paper reads ~5.0.

• Stir at room temperature for 2 hours. Self-Validation Check: Before proceeding, spot the mixture on a silica TLC plate (Eluent: 10% MeOH in DCM containing 1% NH4​OH ). The disappearance of the secondary amine starting material and the appearance of a UV-active, baseline-bound iminium spot confirms the equilibrium has shifted successfully.

Step 2: Selective Reduction

• Cool the reaction vessel to 0 °C using an ice bath.

• Add NaBH(OAc)3​ (1.5 mmol) in three equal portions over 15 minutes to control the exothermic release of hydrogen gas.

• Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

Step 3: Cation-Exchange Isolation To prevent yield loss during aqueous workup, utilize the following resin-based isolation workflow:

Caption: Isolation workflow for highly polar pyrrolidine-3,4-diol derivatives using cation exchange.

• Quench the reaction by adding 2.0 mL of saturated aqueous NaHCO3​ .

• Remove all volatile solvents (DCE) under reduced pressure.

• Suspend the remaining aqueous residue in 5 mL of distilled water and load it onto a pre-conditioned column of Dowex 50WX8 ( H+ form, 5 g).

• Wash the column with distilled water (50 mL) followed by Methanol (50 mL) to elute boron salts and non-basic organic impurities.

• Elute the target product using a 1M solution of NH3​ in Methanol (50 mL).

• Evaporate the methanolic ammonia fractions under reduced pressure to yield the pure 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol as a crystalline solid or viscous oil.

References

• 2,2-Difluoroethylation of heteroatom nucleophiles via a hypervalent iodine strategy ChemRxiv[Link]

• Multivalent Pyrrolidine Iminosugars: Synthesis and Biological Relevance MDPI[Link]

• Design and Pharmacological Chaperone Effects of N-(4′-Phenylbutyl)-DAB Derivatives Targeting the Lipophilic Pocket of Lysosomal Acid α-Glucosidase ACS Publications[Link]

• Functionalization of Alkenes with Difluoromethyl Nitrile Oxide to Access the Difluoromethylated Derivatives ACS Publications[Link]

Technical Support Center: Troubleshooting Solubility of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol

Welcome to the Advanced Technical Support Center for 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol . This guide is engineered for drug development professionals and synthetic chemists who are encountering phase separation, poor extraction yields, or formulation failures with this specific fluorinated heterocycle.

By understanding the distinct physicochemical causality introduced by the combination of a gem-difluoroethyl group and a pyrrolidine diol, you can rationally design your solvent systems and workflows.

Physicochemical Causality: Why Does This Compound Behave Differently?

The solubility profile of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol is governed by two competing structural motifs that create a highly amphiphilic and pH-sensitive molecule:

• The 3,4-Diol System: Provides strong hydrogen bond donating and accepting capabilities. In the solid state, this creates a robust crystal lattice that resists dissolution in non-polar organic solvents.

• The 2,2-Difluoroethyl Group: Introduces local lipophilicity and exerts a powerful electron-withdrawing inductive effect (σ-withdrawal) on the adjacent pyrrolidine nitrogen.

While a standard unsubstituted pyrrolidine has a highly basic pKa of ~11.3, the introduction of a β-fluorinated alkyl group significantly depresses this basicity. Experimental data for the analogous primary amine,1[1]. Consequently,2[2]. Furthermore, while3[3].

Table 1: Physicochemical Property Matrix for Solubilization

Property	Estimated Value / Characteristic	Solubilization Impact
pKa (Conjugate Acid)	~7.1 – 7.5	Compound is ~50% un-ionized at pH 7.4. Requires pH < 6.0 for complete aqueous solubilization.
Hydrogen Bonding	2 Donors (-OH), 4 Acceptors (N, O, F)	Insoluble in strictly non-polar organics (hexanes, heptane). Requires polar modifiers.
LogD (pH 7.4)	Moderate	Amphiphilic behavior; prone to forming emulsions during aqueous/organic workup.
Thermal Stability	High (β-fluoroamine)	Resists hydrolysis, allowing for mild heating (up to 50°C) to aid dissolution in DMSO/DMF.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My compound precipitates out of my PBS buffer (pH 7.4) stock solution. How do I fix this? Causality: Researchers often assume aliphatic amines will remain fully protonated (and thus highly water-soluble) at neutral pH. However, the strong electron-withdrawing inductive effect of the gem-difluoro group lowers the amine's pKa to ~7.3. At pH 7.4, nearly half of your compound converts to the lipophilic free base, which crashes out of the aqueous phase. Solution: If your assay tolerates it, lower the buffer pH to 5.5–6.0 to fully protonate the nitrogen. If physiological pH is strictly required, pre-dissolve the compound in DMSO to create a highly concentrated stock, then spike it into the buffer to achieve a final DMSO concentration of 2–5%.

Q2: I am losing product during liquid-liquid extraction (LLE) using ethyl acetate and water. Why? Causality: The 3,4-diol motif makes the free base highly hydrophilic. Even when the aqueous phase is basified, the compound's affinity for moderately polar solvents like pure ethyl acetate is low due to strong intermolecular hydrogen bonding with water. Solution: First, ensure the aqueous phase is adjusted to pH > 9.0 to guarantee 100% free base formation. Second, saturate the aqueous layer with NaCl (salting out) to drive the organic partitioning. Finally, switch your extraction solvent to a more polar mixture, such as 10% Isopropanol (IPA) in Dichloromethane (DCM) or 2-Methyltetrahydrofuran (2-MeTHF).

Q3: The lyophilized powder refuses to dissolve in pure dichloromethane (DCM) for my next synthetic step. Causality: The solid-state crystal lattice of the diol is held together by extensive hydrogen bonding networks. Pure DCM lacks the hydrogen-bond accepting/donating capacity to break this lattice. Solution: Add a polar protic modifier. Adding just 5–10% methanol to your DCM will disrupt the diol hydrogen bonds, rapidly solubilizing the compound without significantly altering the bulk solvent properties.

Mandatory Visualization: Solubility Decision Tree

Solubility decision tree for 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol by pH and solvent polarity.

Step-by-Step Methodologies

Protocol A: pH-Controlled Aqueous Solubilization for In Vitro Assays

Objective: Achieve a stable, clear 10 mM aqueous stock solution without phase separation.

• Weighing: Accurately weigh the required mass of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol into a sterile glass vial.

• Initial Wetting (Disrupting the Lattice): Add 50 µL of DMSO per 1 mL of final target volume (creates a 5% v/v co-solvent system). Vortex for 30 seconds until a uniform slurry or partial solution forms.

• Acidic Solubilization: Add 800 µL of a mildly acidic buffer (e.g., 50 mM Sodium Acetate, pH 5.5). Sonicate for 2 minutes. The lower pH ensures complete protonation of the β-fluoroamine, driving it into solution.

• Titration (Self-Validating Step): If a final physiological pH of 7.4 is required, slowly titrate with 0.1 M NaOH under continuous stirring.

  • Self-Validation Check: Monitor visually or via UV-Vis for turbidity. If cloudiness appears, the free base is precipitating; immediately stop and back-titrate with 0.1 M HCl until the solution clarifies.

• Volume Adjustment: QS to the final 1 mL volume with the chosen buffer.

Protocol B: Optimized Liquid-Liquid Extraction (LLE) Recovery

Objective: Maximize recovery of the synthesized diol from an aqueous reaction mixture.

• Basification: Cool the aqueous reaction mixture in an ice bath. Slowly add saturated aqueous Na₂CO₃ until pH test strips indicate pH 9.5–10.0. This ensures complete deprotonation of the amine.

• Salting Out: Add solid NaCl to the aqueous phase until no more dissolves (saturation). This increases the ionic strength, drastically decreasing the solubility of the diol in the water layer.

• Solvent Preparation: Prepare an extraction mixture of 10% Isopropanol (IPA) in Dichloromethane (DCM) (v/v). Pure DCM will fail to extract the diol efficiently.

• Extraction: Add a volume of the IPA/DCM mixture equal to the aqueous phase. Shake vigorously for 1 minute, venting frequently.

• Phase Separation (Self-Validating Step): Allow the layers to separate.

  • Self-Validation Check: The organic layer (DCM-based) should be the bottom layer. If a milky emulsion forms (common with amphiphilic fluorinated compounds), centrifuge the biphasic mixture at 3000 rpm for 5 minutes to force a sharp phase boundary.

• Collection: Collect the lower organic layer. Repeat the extraction two more times, combining the organic layers. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

References

• Title: On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective Source: PMC - NIH URL: [Link]

• Title: Nuclear Magnetic Resonance Study of CO2 Capture by Fluoroalkylamines: Ammonium Ion pKa Depression via Fluorine Modification and Thermochemistry of Carbamylation Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: 2,2-Difluoroethanamine | C2H5F2N | CID 136274 Source: PubChem - NIH URL: [Link]

Sources

• 1. 2,2-Difluoroethanamine | C2H5F2N | CID 136274 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Purification of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol

Welcome to the Advanced Chromatography Support Center. As an Application Scientist, I frequently encounter researchers struggling to purify highly polar, basic heterocycles. 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol represents a "perfect storm" of chromatographic difficulty: a basic pyrrolidine nitrogen that causes severe tailing on standard silica, vicinal diols that render the molecule highly water-soluble, and a difluoroethyl group that subtly alters the amine's basicity.

This guide provides field-tested troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure high-yield, high-purity isolation of this complex molecule.

Part 1: Molecule Profiling & The "Why"

To purify a molecule effectively, you must first understand its physicochemical behavior.

• The Basic Amine: An unsubstituted pyrrolidine ring is highly basic (pKa ~11.3). In our target molecule, the strongly electron-withdrawing 2,2-difluoroethyl group exerts an inductive effect (-I), pulling electron density away from the nitrogen and lowering its pKa. Despite this reduction, the nitrogen remains sufficiently basic at neutral pH to protonate and interact strongly with acidic silanol groups on standard silica gel, leading to irreversible adsorption.

• The Vicinal Diol: The 3,4-diol functionality creates a dense hydrogen-bonding network. This makes the compound extremely hydrophilic, preventing it from partitioning into the hydrophobic stationary phase of standard Reversed-Phase (RP) C18 columns.

Part 2: Troubleshooting FAQs

Q1: My compound elutes in the void volume on a standard C18 column. How can I increase retention? A: This is a classic symptom of extreme hydrophilicity. The vicinal diols and the protonated basic amine prevent hydrophobic partitioning.

• Mechanistic Solution A (HILIC): Switch to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC utilizes a polar stationary phase (e.g., bare silica or amide) and a highly organic mobile phase. Instead of relying on hydrophobicity, the polar analyte partitions into a water-enriched layer immobilized on the stationary phase surface .

• Mechanistic Solution B (High-pH RP): If you are constrained to C18, use a high-pH mobile phase (e.g., pH 10.5 using ammonium hydroxide) . This deprotonates the pyrrolidine nitrogen, neutralizing the molecule and significantly increasing its hydrophobicity and retention on pH-stable C18 columns.

Q2: I am experiencing severe peak tailing and low recovery on normal-phase silica gel. What is causing this? A: Standard silica gel contains unmodified silanol groups (Si-OH) which are weakly acidic. The basic pyrrolidine nitrogen undergoes strong ionic interactions with these silanols, leading to peak tailing and sample loss .

• Mechanistic Solution: You must suppress the silanol ionization or shield the interactions. Add a volatile basic modifier, such as 1-5% Triethylamine (TEA) or Ammonium Hydroxide, to your organic mobile phase. Alternatively, switch to an amine-functionalized stationary phase (e.g., NH2-silica), which provides a basic surface environment and eliminates silanol-driven tailing .

Q3: During aqueous workup, I lose most of my product to the aqueous layer. Traditional liquid-liquid extraction (LLE) is failing. A: The high polarity of the 3,4-diol shifts the partition coefficient heavily toward the aqueous phase, making extraction into ethyl acetate or dichloromethane nearly impossible.

• Mechanistic Solution: Implement a Strong Cation Exchange (SCX) "catch-and-release" solid-phase extraction. The basic pyrrolidine will bind ionically to the sulfonic acid groups of the SCX resin from the aqueous phase. You can then wash away neutral/acidic impurities and elute the pure product using a methanolic ammonia solution.

Part 3: Validated Experimental Protocols

Protocol A: HILIC-MS Purification Workflow

This protocol utilizes aqueous partitioning to retain the polar diol.

• Column Preparation: Install an Amide-HILIC column (e.g., 4.6 x 150 mm, 3.5 µm) . Equilibrate with 85% Acetonitrile / 15% 10 mM Ammonium Acetate (pH 5.5) for at least 20 column volumes.

• Sample Preparation (Self-Validation Step): Dissolve the crude 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol in 80:20 Acetonitrile:Water. Crucial: Injecting highly aqueous samples in HILIC will disrupt the stationary water layer and cause peak splitting. Verify the sample is fully soluble in the high-organic diluent.

• Gradient Elution:

  • 0-2 min: Isocratic hold at 85% Acetonitrile (Mobile Phase B) / 15% 10 mM Ammonium Acetate (Mobile Phase A).

  • 2-10 min: Linear gradient to 50% B. (Note: In HILIC, increasing the aqueous phase increases elution strength).

  • 10-12 min: Isocratic hold at 50% B to wash the column.

  • 12-20 min: Re-equilibrate at 85% B.

• Detection: Monitor via MS (Positive ESI mode). The presence of the difluoroethyl group will yield a distinct fragmentation profile.

Protocol B: SCX Catch-and-Release Desalting

This protocol rescues water-soluble amines from aqueous reaction mixtures.

• Resin Conditioning: Load 5g of SCX resin (sulfonic acid functionalized silica) into a fritted cartridge. Condition with 20 mL of Methanol, followed by 20 mL of 0.1 M HCl (to ensure full protonation of the resin), and finally 20 mL of LC-MS grade Water.

• Sample Loading: Adjust the pH of your aqueous crude mixture to ~4.0 using dilute acetic acid. This guarantees the pyrrolidine nitrogen is fully protonated. Load onto the SCX cartridge at 1-2 mL/min.

• Washing (Self-Validation Step): Wash the cartridge with 30 mL of Water, followed by 30 mL of Methanol. Validation: Spot the wash fractions on a TLC plate and stain with ninhydrin. The absence of a colored spot confirms the basic amine is securely bound to the resin and not washing off.

• Elution: Elute the target diol using 30 mL of 2M Ammonia in Methanol. The high pH neutralizes the amine, breaking the ionic bond with the resin .

• Concentration: Evaporate the methanolic ammonia eluate under reduced pressure to yield the purified free base.

Part 4: Quantitative Method Comparison

The following table summarizes the expected chromatographic performance of various methods for this specific molecule, based on its physicochemical profile.

Purification Method	Stationary Phase	Mobile Phase System	Retention Factor (k')	Peak Symmetry (As)	Expected Recovery
Standard RP-HPLC	C18 (Endcapped)	Water / Acetonitrile (0.1% Formic Acid)	< 0.5 (Void)	N/A (Co-elution)	> 95% (Unpurified)
High-pH RP-HPLC	pH-Stable C18	Water / Acetonitrile (pH 10.5 NH4OH)	2.1	1.2	85 - 90%
Normal Phase	Bare Silica	DCM / Methanol	Irreversible	> 3.5 (Severe Tailing)	< 40%
Modified NP	Bare Silica	DCM / Methanol + 2% TEA	1.8	1.4	75 - 80%
HILIC	Amide-Silica	Acetonitrile / 10mM NH4OAc (pH 5.5)	4.5	1.05 (Excellent)	> 95%

Part 5: Visualizations

Decision tree for selecting the optimal purification route for pyrrolidine-3,4-diols.

Mechanistic workflow of HILIC retention for polar basic amines via aqueous partitioning.

Part 6: References

• Synthesis and cancer growth inhibitory activities of 2-fatty-alkylated pyrrolidine-3,4-diol derivatives, Semantic Scholar (ARKIVOC).[Link]

• Two New Pyrrolidine Alkaloids, Codonopsinol C and Codonopiloside A, Isolated from Codonopsis pilosula, J-Stage.[Link]

• Adsorption of Amine Compounds on the Glass Surface and Their Impact on the Development of Analytical Method and Pharmaceutical Process, ACS Publications.[Link]

• Application of the Hydrophilic Interaction Liquid Chromatography (HILIC-MS) Novel Protocol to Study the Metabolic Heterogeneity of Glioblastoma Cells, PMC.[Link]

• LC and LC/MS Columns, Agilent.[Link]

Preventing degradation of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol during storage

Welcome to the technical support guide for 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable fluorinated intermediate. Here, you will find in-depth troubleshooting advice, frequently asked questions, and best practices for storage and handling, all grounded in established scientific principles.

I. Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the stability and handling of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol.

Q1: What is the ideal storage temperature for 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol?

A: For optimal stability, 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol should be stored in a cool, dry place. Recommended long-term storage is at refrigerated temperatures (2-8°C) or frozen (–20°C or lower) to minimize the rate of potential degradation reactions.[1] Lower temperatures slow down chemical reactions and reduce the risk of thermal degradation.[1]

Q2: My compound appears clumpy or has turned into a solid mass. What is the cause?

A: This phenomenon, known as caking or agglomeration, is typically caused by moisture absorption.[2][3][4] 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol, like many diols and amines, is likely hygroscopic, meaning it readily absorbs moisture from the atmosphere.[5] This absorbed water can form liquid bridges between particles, leading to clumping.[3]

Q3: I've noticed a discoloration (e.g., yellowing) of the compound over time. What could be the reason?

A: Discoloration is often an indicator of chemical degradation. The most probable causes are oxidation or photodegradation. Exposure to atmospheric oxygen can lead to the formation of colored byproducts.[6][7] Additionally, many organic molecules, including heterocyclic compounds, can degrade when exposed to light, particularly UV radiation.[1]

Q4: Is 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol sensitive to pH?

A: Yes, pyrrolidine derivatives can be sensitive to pH. The stability of the compound is generally greatest at a neutral or near-neutral pH.[8] In strongly acidic or alkaline aqueous solutions, the pyrrolidine ring can be susceptible to hydrolysis, leading to ring-opening and the formation of impurities.[8]

II. Troubleshooting Guide: Degradation Issues

This guide provides a systematic approach to identifying and resolving common degradation-related problems.

Observed Issue	Potential Root Cause(s)	Recommended Actions & Explanations
Physical Caking or "Bricking" of Powder	Moisture Absorption (Hygroscopicity)	1. Immediate Action: If possible, gently break up clumps with a dry spatula in a low-humidity environment (e.g., a glovebox).2. Prevention: Store the compound in a tightly sealed container with a desiccant.[9] For long-term storage, consider aliquoting the powder into smaller, single-use vials under an inert atmosphere to minimize repeated exposure to ambient air.[6][7]
Appearance of New Peaks in HPLC/LC-MS Analysis	1. Oxidative Degradation 2. Hydrolysis	1. Oxidation: The vicinal diol is susceptible to oxidative cleavage, breaking the C-C bond to form dicarboxylic acid derivatives.[10][11][12][13][14] The pyrrolidine ring itself can also oxidize. To mitigate this, store the compound under an inert atmosphere (e.g., nitrogen or argon) to displace oxygen.[6][7][15][16]2. Hydrolysis: If the compound has been in contact with acidic or basic solutions, ring-opening may occur. Ensure all solvents and solutions are pH-neutral unless otherwise required by the experimental protocol.
Discoloration (Yellowing/Browning)	1. Photodegradation 2. Advanced Oxidation	1. Photodegradation: Store the compound in an amber or opaque vial to protect it from light.[1] Avoid exposure to direct sunlight or strong laboratory lighting.2. Advanced Oxidation: This can be a sign of more extensive degradation. Re-evaluate storage conditions, particularly exposure to oxygen and light. The purity of the sample should be re-assessed before use.
Inconsistent Experimental Results	Degraded Starting Material	If you observe inconsistent results in your experiments, it is crucial to verify the purity of your 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol. A partially degraded compound will have a lower effective concentration and may contain impurities that interfere with your reaction. It is recommended to re-analyze the purity of the compound using a validated analytical method.

III. Best Practices for Storage and Handling

Adherence to these guidelines will help preserve the quality and extend the shelf life of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol.

Optimal Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2-8°C (short-term) or ≤ -20°C (long-term)	Slows down the rate of all potential chemical degradation pathways.[1]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric oxygen and moisture, preventing oxidation and hydrolysis.[6][7][15][16]
Container	Tightly-sealed amber glass or opaque vial	Prevents exposure to light and moisture.[1][17] Glass is generally inert, but for long-term storage of fluorinated compounds that could potentially generate HF upon degradation, alternative containers might be considered.[18]
Additives	Desiccant packs within a secondary container	Actively absorbs any moisture that may be present, which is crucial for hygroscopic compounds.[9]

Handling Workflow

The following workflow minimizes exposure to deleterious environmental factors.

Caption: Recommended workflow for handling 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol.

IV. Potential Degradation Pathways

Understanding the potential chemical transformations is key to preventing them. The primary degradation routes for 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol are illustrated below.

Caption: Major potential degradation pathways for the title compound.

V. Analytical Protocols for Stability Assessment

Regularly assessing the purity of your compound is essential. The following methods are recommended for detecting and quantifying 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol and its potential degradation products.

Recommended Analytical Techniques

Technique	Application	Notes
High-Performance Liquid Chromatography (HPLC)	Purity assessment and quantification of the parent compound and non-volatile degradants.	A reverse-phase C18 column with a water/acetonitrile or water/methanol gradient is a common starting point. A UV detector is suitable if the compound or its degradants have a chromophore.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Identification of unknown degradation products.	Provides molecular weight information, which is crucial for elucidating the structure of impurities formed through oxidation or hydrolysis.
Gas Chromatography-Mass Spectrometry (GC-MS)	Analysis of volatile impurities or degradation products.	May require derivatization to increase the volatility of the diol compound.
Quantitative Nuclear Magnetic Resonance (qNMR)	Absolute purity determination without the need for a specific reference standard of the compound.	¹⁹F NMR can be particularly useful for quantifying the intact fluorinated compound.[19]

Example Protocol: Forced Degradation Study

A forced degradation study can help identify likely degradation products and establish the stability-indicating nature of an analytical method.

Objective: To investigate the stability of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol under various stress conditions.

Methodology:

• Prepare Solutions: Prepare solutions of the compound (e.g., 1 mg/mL) in appropriate solvents.

• Apply Stress Conditions:

  • Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.[8]

  • Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.[8]

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Store the solid compound at 105°C for 48 hours.

  • Photodegradation: Expose a solution of the compound to a photostability chamber (ICH Q1B guidelines).

• Analysis: At specified time points, withdraw samples, neutralize if necessary, and analyze by a suitable stability-indicating method (e.g., HPLC or LC-MS) against a control sample stored under ideal conditions.

• Data Evaluation: Compare the chromatograms of the stressed samples to the control. A decrease in the main peak area and the appearance of new peaks indicate degradation. Use MS data to tentatively identify the degradation products.

VI. References

• G. de Gonzalo, M. L. A. V. Heeres, and P. L. Alsters, "Oxidative Cleavage of Vicinal Diols Catalyzed by Monomeric Fe‐Sites Inside MFI Zeolite," ChemCatChem, 2020.

• Caking and Agglomeration Prevention – Keeping Powders Free-Flowing from Silo to Scoop. (2025, December 15).

• Inert Atmosphere - Zamann Pharma Support GmbH. (n.d.).

• NaIO4 Oxidative Cleavage of Diols. (2025, November 5). Chemistry Steps.

• S. Tanaka, M. Ishii, and M. Shibuya, "Nitroxyl Radical/PhI(OAc)2: One-Pot Oxidative Cleavage of Vicinal Diols to (Di)Carboxylic Acids," Organic Letters, 2012.

• Y. Matsusaki, T. Yamaguchi, N. Tada, T. Miura, and A. Itoh, "Aerobic Photooxidative Cleavage of Vicinal Diols to Carboxylic Acids Using 2-Chloroanthraquinone," Synlett, 2012.

• "16.4: Periodate cleavage of 1,2-diols (glycols)," Chemistry LibreTexts, 2019.

• E. Ok, J. Aria, D. Jose, and C. Diego, "Principles of Inert Atmosphere Storage," ResearchGate, 2024.

• How to ensure the stability of fluorinated pharmaceutical intermediates during storage? (2025, December 26).

• Technical Support Center: Managing Hydrolysis of 2-Pyrrolidinone in Aqueous Solutions. (2025, December). BenchChem.

• The Importance of Inerting. (n.d.). Air Products.

• Inert Gases | Uses and Application. (n.d.). Ossila.

• Effective prevention against caking damage. (n.d.). Absortech.

• Storage of air and temperature sensitive reagents [closed]. (2023, November 4). Chemistry Stack Exchange.

• What Causes Powder Caking? (2024, July 25). Jenike & Johanson.

• Understanding and Preventing Caking in Epoxy-Polyester Powder Coatings. (2026, January 8). Bluetee.

• The food manufacturer's guide to eradicating caking and clumping. (n.d.). AQUALAB by Addium.

• Perfluoropolyether diol Safety Data Sheet. (2023, March 13). Apollo Scientific.

• T. Hosoe, "Absolute purity determination of an organic fluorine pharmaceutical voriconazole via quantitative 19F NMR and method validation," OUCI, 2024.

• Pyrrolidine. (n.d.). In Wikipedia.

• Technical Support Center: Managing Exothermic Reactions in Diol Fluorination. (2025). BenchChem.

• Reference and Handling Guide Perfluoroalkyl Compounds. (n.d.). Greyhound Chromatography.

• J. M. de la Fuente, et al., "Computational Study of the Stability of Pyrrolidine-Derived Iminium Ions: Exchange Equilibria between Iminium Ions and Carbonyl Compounds," ACS Omega, 2022.

• VALIDATION OF AN HPLC METHOD FOR DETERMINATION OF CHEMICAL PURITY OF [18F]FLUOROMISONIDAZOLE ([18F]FMISO). (2012, November 15). IAEA.

• Fluorinated Pharmaceutical Intermediates. (n.d.). Pharma Innovation.

• H. Mayr, et al., "Basicities and Nucleophilicities of Pyrrolidines and Imidazolidinones Used as Organocatalysts," PubMed, 2020.

• G. C. T. da Silva, et al., "Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds," Molecules, 2022.

• (3R,4S)-1-(2,2-difluoroethyl)pyrrolidine-3,4-diol. (n.d.). NextSDS.

• A. A. K. El-Gazzar, et al., "Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors," PMC, 2022.

• J. Char, "Synthesis of Fluorinated Amines: A Personal Account," ACS Organic & Inorganic Au, 2023.

• Fluorinated Amines. (n.d.). Alfa Chemistry.

• X. Liu, et al., "Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight and oxidation lev," ACP, 2021.

• J. C. A. Oliveira, et al., "Photoredox Nucleophilic (Radio)fluorination of Alkoxyamines," Journal of the American Chemical Society, 2024.

• A. L. N. van der Veen, et al., "Finding Fluorine: Photoproduct Formation during the Photolysis of Fluorinated Pesticides," PMC, 2022.

• G. L. Marra, et al., "Improved Photostability in Fluorinated 2D Perovskite Single Crystals," MDPI, 2021.

• J. M. G. Al-Rawashdeh, et al., "Synthesis and Storage Stability of Diisopropylfluorophosphate," PMC - NIH, 2014.

• (3R,4S)-pyrrolidine-3,4-diol. (n.d.). PubChem - NIH.

• Recent Advances on Fluorine Chemistry. (2024, July 28). PMC - NIH.

• S. H. K. Al-Bayati, "Synthesis and Biological Evaluation of Some Pyrrolidine-2-one Derivatives," ResearchGate, 2020.

• New PET Radiopharmaceuticals: Challenges in the Development of Analytical Methods. (n.d.). The University of New Mexico.

• An In-depth Technical Guide to the Derivatives of 5-Hydroxy-2-pyrrolidone: Synthesis, Properties, and Therapeutic Potential. (2025). BenchChem.

• A. D'Adamio, et al., "Synthesis of novel pyrrolidine 3,4-diol derivatives as inhibitors of α-L-fucosidases," ResearchGate, 2014.

• Classification of Impurities in Synthetic Peptide Drugs. (2023, July 18).

• Y. Ichikawa, et al., "Rapid preparation of (3R,4S,5R) polyhydroxylated pyrrolidine-based libraries to discover a pharmacological chaperone for treatment of Fabry disease," PubMed, 2017.

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• 19. Absolute purity determination of an organic fluorine pharmaceutical voriconazole via quantitative 19F NMR and method va… [ouci.dntb.gov.ua]

Technical Support Center: Crystallization Troubleshooting for 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol

Welcome to the Technical Support Center. This guide provides authoritative, field-proven troubleshooting strategies for the isolation and purification of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol. Designed for drug development professionals, this document synthesizes thermodynamic principles with practical laboratory workflows to resolve complex crystallization bottlenecks.

Section 1: Mechanistic Grounding & Crystallization Behavior

To successfully crystallize 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol, one must understand its unique physicochemical profile. The parent pyrrolidine-3,4-diol is a low-molecular-weight (103.12 g/mol ), highly hydrophilic molecule[1]. The addition of the N-2,2-difluoroethyl group introduces a strong electron-withdrawing inductive effect, which lowers the pKa of the tertiary amine while adding a slight degree of lipophilicity.

However, the molecule retains two secondary hydroxyl groups (at C3 and C4), creating a dense, competitive hydrogen-bonding network. This profile leads to two primary crystallization challenges:

• Liquid-Liquid Phase Separation (LLPS): The free base frequently "oils out" as a viscous, solvent-rich liquid phase rather than nucleating as a stable crystalline solid.

• Impurity Incorporation: Structurally related impurities (such as diastereomers or unreacted starting materials) can easily incorporate into the crystal lattice, resulting in [2].

Section 2: Troubleshooting FAQs

Q1: My crystallization is "oiling out" (Liquid-Liquid Phase Separation) instead of forming crystals upon antisolvent addition. How do I force nucleation? A: Oiling out occurs when the supersaturation generated by the antisolvent exceeds the metastable limit for LLPS before primary nucleation can occur. Because of the high polarity and low logP of pyrrolidine-3,4-diol derivatives[3], the free base struggles to form a stable crystal lattice rapidly. Solution: Convert the free base to a hydrochloride salt. The HCl salt of pyrrolidine-3,4-diol derivatives typically presents as a [4]. The ionic interactions significantly increase the lattice energy, bypassing the LLPS boundary. If the free base is strictly required, you must lower the supersaturation rate by adding the antisolvent (e.g., heptane) dropwise at an elevated temperature (e.g., 40 °C), followed by immediate seeding before cooling.

Q2: I am seeing high levels of the (3R,4R)-diastereomer impurity in my (3R,4S)-1-(2,2-difluoroethyl)pyrrolidine-3,4-diol product. Reslurrying and washing do not improve purity. Why? A: You are likely dealing with a "Solid Solution" impurity retention mechanism. When impurities are structurally similar to the product, they can partially or fully substitute into the host crystal lattice[5]. Because the impurity is trapped inside the crystal, surface washing is completely ineffective. Solution: Perform a[6] to diagnose the exact retention mechanism. If the SLIP test confirms a solid solution (which occurs in ~[5]), you cannot resolve this via simple cooling or antisolvent crystallization. You must either change the solvent system to alter the thermodynamic phase diagram, form a different salt, or reject the impurity in an upstream chemical step.

Q3: The isolated crystals contain high residual solvents (e.g., isopropanol) even after extended vacuum drying. How can I resolve this? A: Solvent entrapment commonly occurs in systems with porous crystals or when rapid growth kinetics trap the liquid phase within the crystal lattice (primary inclusions)[7]. The diol moiety of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol strongly hydrogen-bonds with alcoholic solvents like isopropanol, dragging them into the lattice during rapid precipitation. Solution: Implement temperature cycling (Ostwald ripening) during the crystallization hold period. By oscillating the temperature (e.g., heating to 35 °C and cooling to 20 °C repeatedly), you force the dissolution of fine, defective crystals and promote the slow, ordered growth of larger crystals. This "heals" the lattice and releases entrapped solvent.

Section 3: Visual Workflows

Workflow for resolving Liquid-Liquid Phase Separation (LLPS) during crystallization.

Solubility-Limited Impurity Purge (SLIP) diagnostic workflow for impurity retention.

Section 4: Standard Operating Protocols

Protocol A: The SLIP Diagnostic Test

This self-validating protocol determines whether your impurity is trapped in the lattice (Solid Solution) or exists as a separate physical solid (SLIP mechanism)[6]. By systematically varying the solvent volume and measuring the solid/liquid phase impurity distribution, the causality of the impurity retention is mathematically isolated.

• Preparation: Weigh five 100 mg aliquots of the impure 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol powder into separate sealed HPLC vials.

• Suspension: Add increasing volumes of your crystallization solvent (e.g., 5, 10, 20, 30, and 50 mL/g) to the respective vials.

• Equilibration: Agitate the suspensions at the target isolation temperature (e.g., 20 °C) for 24 to 48 hours to ensure thermodynamic equilibrium[7].

• Separation: Centrifuge the suspensions and carefully filter the supernatant away from the solid residue.

• Analysis: Dissolve the solid residue in a standard diluent. Analyze both the solid residue and the liquid supernatant via HPLC.

• Interpretation: Plot the impurity concentration in the solid phase against the solvent volume (Refer to Table 1).

Protocol B: Reactive Crystallization of the Hydrochloride Salt

Because the free base is prone to oiling out, forming the HCl salt increases the lattice energy and melting point, facilitating robust crystallization.

• Dissolution: Dissolve the crude 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol free base in 5 volumes of Ethyl Acetate (EtOAc) at 40 °C.

• Acidification: Slowly charge 1.05 molar equivalents of HCl (as a 4M solution in dioxane) dropwise over 30 minutes.

• Seeding: After 10% of the acid is added, pause the addition and introduce 1 wt% of pure product seed crystals.

• Aging: Hold the suspension at 40 °C for 1 hour to allow the seed bed to develop. This step desupersaturates the system and prevents uncontrolled secondary nucleation.

• Cooling & Isolation: Resume the acid addition, then cool linearly to 5 °C over 4 hours. Filter, wash with 2 volumes of cold EtOAc, and dry under vacuum at 40 °C.

Section 5: Quantitative Data & Diagnostics

Table 1: SLIP Test Interpretation Matrix

Trend in Solid Phase Impurity as Solvent Volume Increases	Diagnostic Conclusion	Underlying Mechanism	Recommended Corrective Action
Remains constant (matches feed ratio)	Solid Solution	Impurity is incorporated into the product's crystal lattice.	Change solvent system, form a salt, or implement an upstream chemical purge.
Decreases linearly to zero	SLIP Type 1	Impurity forms a separate, highly soluble solid phase (Physical Mixture).	Increase wash volumes, optimize filtration, or slightly increase solvent volume.
Increases initially, then decreases	SLIP Type 2	Impurity forms a separate, poorly soluble solid phase.	Significantly increase primary solvent volume or change solvent system entirely.

Table 2: Physicochemical Properties & Solvent Selection

Property / Solvent	1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol Impact	Crystallization Role	Pros / Cons
LogP (approx)	~0.5	Dictates solubility profile	Highly hydrophilic; requires non-polar antisolvents to force precipitation.
H-Bond Donors/Acceptors	2 Donors / 4 Acceptors	Drives lattice formation	Strong tendency to entrap alcoholic solvents (e.g., IPA, Methanol).
Isopropanol (IPA)	Primary Solvent	Dissolution	Good solubility, disrupts H-bonds / High boiling point, risk of entrapment.
Ethyl Acetate (EtOAc)	Primary Solvent	Salt Formation	Excellent for HCl salt crystallization / Free base may oil out.
Heptane	Antisolvent	Supersaturation	High yield / Promotes LLPS (oiling out) if added too rapidly.

References

• National Institutes of Health. "Pyrrolidine-3,4-diol." PubChem Database. URL: [Link]

• Nordstrom, F. L., et al. "Solubility-Limited Impurity Purge in Crystallization." ACS Organic Process Research & Development (2019). URL: [Link]

• "Impurity incorporation in solution crystallization: diagnosis, prevention, and control." CrystEngComm, RSC Publishing (2022). URL: [Link]

• "Prevalence of Impurity Retention Mechanisms in Pharmaceutical Crystallizations." Figshare (2023). URL: [Link]

• "Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol." Crystals, MDPI (2021). URL: [Link]

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• 3. (3S,4S)-pyrrolidine-3,4-diol hydrochloride; CAS No.: 276862-76-1 [chemshuttle.com]
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Reference Data & Comparative Studies

The Fluorine Advantage: A Comparative Guide to 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol and its Non-Fluorinated Analog

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the pyrrolidine scaffold is a well-established "privileged structure," forming the core of numerous therapeutics due to its favorable three-dimensional geometry and synthetic tractability.[1][2][3] The strategic modification of this core can dramatically influence a compound's pharmacological profile. This guide offers an in-depth comparison of 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol and its non-fluorinated counterpart, 1-ethylpyrrolidine-3,4-diol, focusing on the profound impact of geminal difluorination on key drug-like properties.

The introduction of fluorine into drug candidates is a widely used strategy to enhance metabolic stability, modulate physicochemical properties like basicity (pKa) and lipophilicity (LogP), and improve membrane permeability.[4] The replacement of hydrogen atoms with fluorine on the N-ethyl substituent of the pyrrolidine-3,4-diol core serves as a compelling case study in the power of this approach.

Head-to-Head Comparison: Physicochemical and Pharmacokinetic Profiles

The substitution of two hydrogen atoms with fluorine on the ethyl group introduces significant electronic changes that ripple through the molecule, altering its fundamental properties. The strong electron-withdrawing nature of fluorine is a key driver of these modifications.[5][6][7][8]

Property	Non-Fluorinated Analog (1-ethylpyrrolidine-3,4-diol)	Fluorinated Analog (1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol)	Rationale for Change
Molecular Weight	~131.17 g/mol	~167.15 g/mol	Addition of two fluorine atoms.
pKa (Basicity)	~9.5 - 10.5	~7.5 - 8.5	The potent inductive electron-withdrawing effect of the two fluorine atoms reduces the electron density on the pyrrolidine nitrogen, making its lone pair less available to accept a proton, thus lowering basicity.[9]
LogP (Lipophilicity)	~ -1.5 to -0.5	~ -0.5 to 0.5	While fluorination can have complex effects on lipophilicity, the replacement of C-H bonds with C-F bonds often leads to an increase in this value, which can enhance membrane permeability.[4]
Metabolic Stability (t½)	Lower	Higher	The C-F bond is significantly stronger than the C-H bond, making it less susceptible to oxidative metabolism by cytochrome P450 enzymes. This "metabolic blocking" can lead to a longer half-life in vivo.
Membrane Permeability	Moderate	Potentially Enhanced	The increase in lipophilicity and potential for altered hydrogen bonding capacity can lead to improved passive diffusion across biological membranes.

Note: The values presented in this table are representative estimates based on established principles of medicinal chemistry and the known effects of fluorination. Specific experimental values may vary.

The Science Behind the Change: A Deeper Dive

Modulation of Basicity (pKa)

A compound's pKa is a critical determinant of its ionization state at physiological pH, which in turn affects its solubility, permeability, and target engagement. The nitrogen atom in the pyrrolidine ring of the non-fluorinated analog is a typical secondary amine with a pKa in the basic range. The introduction of the 2,2-difluoroethyl group significantly lowers this pKa. This is due to the strong inductive effect of the fluorine atoms, which pull electron density away from the nitrogen, making its lone pair of electrons less available for protonation.[9] This reduction in basicity can be advantageous in drug design, as highly basic compounds are sometimes associated with off-target effects, such as hERG channel inhibition.

Enhancing Metabolic Stability

A major hurdle in drug development is rapid metabolic breakdown. The C-H bonds on the N-ethyl group of the non-fluorinated analog are potential sites for oxidative metabolism by cytochrome P450 enzymes. By replacing these with robust C-F bonds, the metabolic stability of the molecule is often significantly enhanced. This can lead to a longer in vivo half-life, improved bioavailability, and a more favorable dosing regimen.

Impact on Conformation and Permeability

Fluorination can also exert a significant influence on the conformational preferences of the pyrrolidine ring.[10][11][12][13][14] These conformational changes, along with the increase in lipophilicity, can impact how the molecule interacts with biological membranes and protein targets. An increase in LogP, as is often observed with fluorination, can lead to better partitioning into the lipid bilayers of cell membranes, potentially enhancing passive permeability. This is a key consideration for oral bioavailability and CNS penetration.

Experimental Protocols for Comparative Analysis

To empirically determine the differences between these two analogs, a series of standardized in vitro assays are essential. Below are detailed protocols for key experiments.

Determination of pKa via Potentiometric Titration

This method determines the pKa by measuring the pH of a solution of the compound as a titrant of known concentration is added.

Protocol:

• Sample Preparation: Prepare a 1-10 mM solution of the test compound in deionized water or a suitable co-solvent if solubility is an issue.

• Titration: Place the solution in a thermostatted vessel at 25°C and begin stirring.

• Data Collection: Use a calibrated pH electrode to monitor the pH as small aliquots of a standardized acid (e.g., 0.1 M HCl) are added.

• Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at which half of the compound is in its ionized form, which corresponds to the midpoint of the steepest part of the titration curve.

Measurement of Lipophilicity (LogP) by Shake-Flask Method

This classic method directly measures the partitioning of a compound between n-octanol and water.[15][16][17][18][19]

Protocol:

• Phase Preparation: Pre-saturate n-octanol with water and water (typically a buffer at pH 7.4) with n-octanol.

• Partitioning: Dissolve a known amount of the test compound in the aqueous phase. Add an equal volume of the n-octanol phase.

• Equilibration: Shake the mixture vigorously for a set period (e.g., 1-2 hours) to allow for equilibrium to be reached.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

• Quantification: Carefully remove an aliquot from each phase and determine the concentration of the compound using a suitable analytical method (e.g., HPLC-UV).

• Calculation: Calculate LogP as the base-10 logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

In Vitro Metabolic Stability Assay Using Human Liver Microsomes

This assay assesses the susceptibility of a compound to metabolism by Phase I enzymes, primarily cytochrome P450s.[20][21][22][23][24]

Workflow Diagram:

Caption: Workflow for the in vitro metabolic stability assay.

Protocol:

• Reagent Preparation: Prepare a reaction mixture containing human liver microsomes (e.g., 0.5 mg/mL) in a phosphate buffer (pH 7.4). Prepare a stock solution of the test compound (e.g., 1 µM final concentration) and an NADPH regenerating system.

• Incubation: Pre-warm the microsome mixture to 37°C. Add the test compound and take a time-zero sample. Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points: Incubate the reaction at 37°C with shaking. At various time points (e.g., 5, 15, 30, 60 minutes), remove an aliquot of the reaction mixture.

• Quenching: Immediately stop the reaction by adding the aliquot to a quenching solution (e.g., cold acetonitrile containing an internal standard).

• Sample Processing: Centrifuge the samples to precipitate the proteins.

• Analysis: Analyze the supernatant for the concentration of the parent compound using LC-MS/MS.

• Data Interpretation: Plot the natural logarithm of the percentage of compound remaining versus time. The slope of this line can be used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Caco-2 Permeability Assay

This assay uses a monolayer of Caco-2 cells, a human colon adenocarcinoma cell line that differentiates to form a polarized monolayer with many characteristics of the intestinal epithelium, to predict in vivo drug absorption.[25][26][27][28][29]

Logical Flow of Permeability Assessment:

Caption: Overview of the Caco-2 permeability assay workflow.

Protocol:

• Cell Culture: Seed Caco-2 cells on permeable Transwell® filter supports and culture for 21-25 days to allow for differentiation and formation of a confluent monolayer with tight junctions.

• Monolayer Integrity Check: Before the experiment, measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer.

• Transport Experiment (Apical to Basolateral - A to B):

  • Wash the cell monolayer with a pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution, pH 7.4).

  • Add the test compound solution to the apical (upper) chamber.

  • Add fresh transport buffer to the basolateral (lower) chamber.

  • Incubate at 37°C with gentle shaking.

  • At specified time points, take samples from the basolateral chamber and replace with fresh buffer.

• Transport Experiment (Basolateral to Apical - B to A): Perform the same experiment in the reverse direction to assess active efflux.

• Analysis: Quantify the concentration of the test compound in the collected samples using LC-MS/MS.

• Calculation: Calculate the apparent permeability coefficient (Papp) for both directions. The ratio of B-A Papp to A-B Papp gives the efflux ratio, which can indicate if the compound is a substrate for efflux transporters like P-glycoprotein.

Conclusion

The strategic incorporation of a gem-difluoroethyl group onto the pyrrolidine-3,4-diol scaffold represents a powerful tactic in medicinal chemistry. This single modification can favorably alter multiple properties critical for a successful drug candidate, including reducing basicity, blocking metabolic hotspots, and potentially enhancing membrane permeability. While the non-fluorinated analog provides a valuable starting point, the fluorinated derivative, 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol, is predicted to exhibit a superior pharmacokinetic profile, making it a more promising lead for further development. The experimental protocols outlined in this guide provide a robust framework for the empirical validation of these principles, enabling researchers to make data-driven decisions in their drug discovery programs.

References

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• Conformational analysis of fluorinated pyrrolidines using 19F-1H scalar couplings and heteronuclear NOEs. (2012). PubMed. Available at: [Link]

• Caco2 assay protocol. (n.d.). Source not publicly available.

• Caco-2 Permeability Assay Protocol. (n.d.). Creative Bioarray. Available at: [Link]

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• Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines. (2024). PMC. Available at: [Link]

• Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines. (2024). Beilstein Journals. Available at: [Link]

• 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. (2016). Raines Lab. Available at: [Link]

• Advanced in vitro metabolic stability assays for drug discovery. (n.d.). Nuvisan. Available at: [Link]

• Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays. (2023). PMC. Available at: [Link]

• In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. (2021). IntechOpen. Available at: [Link]

• Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. (n.d.). Springer Nature Experiments. Available at: [Link]

• Protocol for the Human Liver Microsome Stability Assay. (n.d.). ResearchGate. Available at: [Link]

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• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2021). Springer. Available at: [Link]

• Methods for Determination of Lipophilicity. (2022). Encyclopedia.pub. Available at: [Link]

• Synthesis of Novel Pyrrolidine 3,4-diol Derivatives as Inhibitors of alpha-L-fucosidases. (2009). PubMed. Available at: [Link]

• A New and Efficient Method for the Synthesis of 3,4-Disubstituted Pyrrolidine-2,5-diones. (2012). MDPI. Available at: [Link]

• Synthesis of novel pyrrolidine 3,4-diol derivatives as inhibitors of α-L-fucosidases. (n.d.). Royal Society of Chemistry. Available at: [Link]

• Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR-DAD Impurity Analyzer System. (2014). Agilent. Available at: [Link]

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• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2021). ResearchGate. Available at: [Link]

• Fluorinated azetidine, pyrrolidine, and piperidine derivatives. (n.d.). ResearchGate. Available at: [Link]

• Synthesis Of Pyrrolidine 3,4-Diol Derivatives With Anticancer Activity On Pancreatic Tumor Cells. (n.d.). ResearchGate. Available at: [Link]

• The log P Parameter as a Molecular Descriptor in the Computer-aided Drug Design – an Overview. (2012). ResearchGate. Available at: [Link]

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• Introduction to log P and log D measurement using PionT3. (2024). Pion Inc. Available at: [Link]

• Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. (2022). Beilstein Journal of Organic Chemistry. Available at: [Link]

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A Researcher's Guide to the Binding Affinity of Pyrrolidine-3,4-diol Derivatives as Glycosidase Inhibitors

Introduction: The Therapeutic Potential of Pyrrolidine-3,4-diol Scaffolds

The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is a cornerstone of medicinal chemistry due to its pharmacological versatility and favorable physicochemical properties.[1] When functionalized to create a 3,4-diol system, the resulting scaffold becomes a powerful mimic of the transition states of monosaccharides during enzymatic hydrolysis.[2] This structural mimicry makes pyrrolidine-3,4-diol derivatives potent inhibitors of glycosidases, a class of enzymes crucial to biological processes ranging from digestion to the post-translational modification of proteins.[2]

The strategic functionalization of this core scaffold allows for fine-tuning of inhibitory activity and selectivity, making these compounds promising candidates for treating diseases like diabetes, lysosomal storage disorders, and viral infections.[1] This guide will focus on comparing the binding affinities of various derivatives, with a special consideration for the role of N-alkylation, such as with a 2,2-difluoroethyl group, in modulating inhibitor potency.

Mechanism of Action: Mimicking the Transition State

Glycosidase inhibitors based on the pyrrolidine-3,4-diol scaffold typically function as competitive inhibitors. Their five-membered ring structure is thought to mimic the distorted, half-chair conformation of the oxocarbenium ion-like transition state that occurs during glycosidic bond cleavage. The hydroxyl groups on the pyrrolidine ring can form critical hydrogen bonds with amino acid residues in the enzyme's active site, similar to the natural carbohydrate substrate. The nitrogen atom, which is protonated at physiological pH, can interact with negatively charged residues (e.g., aspartate or glutamate) that are often involved in catalysis, thereby achieving potent inhibition.

Below is a conceptual diagram illustrating the competitive inhibition mechanism.

Caption: Competitive inhibition of a glycosidase by a pyrrolidine-3,4-diol derivative.

Comparative Analysis of Binding Affinities

While direct comparative data for a series of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol derivatives is not extensively published, we can infer their potential by analyzing the structure-activity relationships of closely related analogues from the literature. The following table summarizes the inhibitory activities (Ki or IC50 values) of various pyrrolidine-3,4-diol derivatives against different glycosidases. A lower Ki or IC50 value indicates a higher binding affinity and greater potency.

Compound Derivative	Target Enzyme	Inhibition Constant (Ki / IC50)	Mode of Inhibition	Reference
(2R,3R,4S)-2-[(benzylamino)methyl]pyrrolidine-3,4-diol	α-Mannosidase (Jack Bean)	Ki = 1.2 µM	Competitive	[3]
(2R,3R,4S)-2-({[(1R)-2-Hydroxy-1-phenylethyl]amino}methyl)pyrrolidine-3,4-diol	α-Mannosidase (Jack Bean)	Ki = 135 nM	Competitive	[3]
(2S,3R,4S)-2-[2-[(4-phenyl)phenylamino]ethyl]pyrrolidine-3,4-diol	α-L-Fucosidase (Bovine)	Ki = 6.5 µM	Competitive	[4]
(2S,3R,4S)-2-[2-[(4-phenyl)phenylamino]ethyl]pyrrolidine-3,4-diol	α-Galactosidase (Bovine)	Ki = 5 µM	Mixed	[4]
meso-pyrrolidine-3,4-diol derivative with aromatic moiety	α-L-Fucosidase	Ki = 80 nM	Competitive	[5]
meso-pyrrolidine-3,4-diol derivative with aromatic moiety	α-L-Fucosidase	Ki = 40 nM	Competitive	[5]

Key Insights from the Data:

• Stereochemistry is Critical: The spatial arrangement of the hydroxyl groups and the substituent at the C-2 position dramatically influences binding affinity. For instance, good inhibitors of α-mannosidases often require a (2R,3R,4S) configuration, which mimics the stereochemistry of α-D-mannosides.[4]

• Aromatic Moieties Enhance Potency: The incorporation of aromatic groups, such as benzyl or phenylphenyl moieties, on the side chain often leads to a significant increase in inhibitory activity.[5][6] This is likely due to additional hydrophobic or π-stacking interactions within the enzyme's active site.

• Side Chain Structure Modulates Selectivity: The length and nature of the side chain attached to the pyrrolidine ring can influence which glycosidase is inhibited most effectively.[4]

The Role of the N-(2,2-Difluoroethyl) Substituent

The introduction of a 2,2-difluoroethyl group at the N-1 position of the pyrrolidine ring is a strategic chemical modification. While specific data for this exact derivative is sparse, we can hypothesize its effects based on established principles in medicinal chemistry:

• Metabolic Stability: The C-F bond is exceptionally strong, making the difluoroethyl group resistant to metabolic degradation by cytochrome P450 enzymes. This can increase the compound's half-life in vivo.

• Modulation of pKa: The electron-withdrawing nature of the fluorine atoms will lower the pKa of the pyrrolidine nitrogen. This alters the proportion of the inhibitor that is protonated at physiological pH, which can significantly impact the key ionic interaction with catalytic carboxylate residues in the enzyme's active site.

• Altered Binding Interactions: Fluorine can participate in unique non-covalent interactions, such as hydrogen bonds with C-H groups or dipole-dipole interactions, potentially offering new binding modes not accessible to non-fluorinated analogues.

Experimental Protocol: Determining Inhibitory Potency (Ki)

To reliably compare the binding affinities of different inhibitors, a standardized enzyme inhibition assay is essential. The following protocol provides a robust method for determining the inhibition constant (Ki) for a competitive inhibitor of a glycosidase using a chromogenic substrate.

Principle: The rate of the enzyme-catalyzed reaction is measured in the presence of varying concentrations of the inhibitor. The substrate (e.g., p-nitrophenyl-α-D-mannopyranoside) is colorless, but upon enzymatic cleavage, it releases p-nitrophenol, which is yellow and can be quantified spectrophotometrically at 405 nm.

Materials and Reagents:

• Glycosidase enzyme (e.g., α-Mannosidase from Jack Bean)

• Chromogenic substrate (e.g., p-nitrophenyl-α-D-mannopyranoside)

• Assay Buffer (e.g., 50 mM Sodium Phosphate, pH 6.8)

• Test Inhibitors (1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol derivatives)

• Stop Solution (e.g., 1 M Sodium Carbonate)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

Step-by-Step Methodology:

• Prepare Reagent Solutions:

  • Dissolve the enzyme in cold assay buffer to a desired stock concentration.

  • Prepare a stock solution of the substrate in assay buffer.

  • Prepare serial dilutions of the test inhibitors in assay buffer across a wide concentration range (e.g., from 1 nM to 100 µM).

• Assay Setup:

  • In a 96-well plate, add 20 µL of assay buffer to the 'blank' wells.

  • Add 20 µL of the appropriate inhibitor dilution to the 'test' wells.

  • Add 20 µL of assay buffer to the 'control' (no inhibitor) wells.

  • Add 50 µL of the enzyme solution to all wells except the blanks. Mix gently by pipetting.

• Pre-incubation:

  • Incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) for 10 minutes. This allows the inhibitor to bind to the enzyme before the substrate is introduced.

• Initiate Reaction:

  • Add 50 µL of the substrate solution to all wells to start the reaction. The final volume should be 120 µL.

• Incubation and Termination:

  • Incubate the plate at 37°C for a fixed period (e.g., 15-30 minutes), ensuring the reaction remains in the linear range.

  • Stop the reaction by adding 80 µL of Stop Solution to all wells. The high pH will denature the enzyme and develop the color of the p-nitrophenolate ion.

• Data Acquisition:

  • Read the absorbance of each well at 405 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other readings.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the control wells.

  • Determine the IC50 value by plotting percent inhibition versus the logarithm of inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

  • Convert the IC50 to a Ki value using the Cheng-Prusoff equation for competitive inhibition: Ki = IC50 / (1 + [S]/Km) , where [S] is the substrate concentration and Km is the Michaelis-Menten constant of the substrate.

The workflow for this experimental protocol is visualized below.

Caption: Step-by-step workflow for determining the Ki of a glycosidase inhibitor.

Conclusion and Future Directions

The pyrrolidine-3,4-diol scaffold is a validated and highly adaptable platform for the design of potent glycosidase inhibitors. The binding affinity of these derivatives is exquisitely sensitive to stereochemistry and the nature of substituents on both the ring and the nitrogen atom. While the introduction of aromatic side chains is a proven strategy for enhancing potency, the exploration of fluorinated N-alkyl groups, such as the 2,2-difluoroethyl moiety, represents a promising avenue for improving pharmacokinetic properties and potentially discovering novel binding interactions.

Future research should focus on the systematic synthesis and biological evaluation of a congeneric series of N-(fluoroalkyl)pyrrolidine-3,4-diol derivatives. This would provide direct, high-quality data to precisely quantify the impact of fluorination on binding affinity and selectivity against a panel of glycosidases, paving the way for the development of next-generation enzyme inhibitors.

References

• Goti, A., Cicchi, S., Cacciarini, M., Cardona, F., Fassy, F., & Vogel, P. (2003). Synthesis and glycosidase inhibitory activities of 2-(aminoalkyl)pyrrolidine-3,4-diol derivatives. Bioorganic & Medicinal Chemistry, 11(23), 4767-4779. [Link]

• Moreno-Clavijo, E., Carmona, A. T., Vera-Ayoso, Y., Moreno-Vargas, A. J., Bello, C., Vogel, P., & Robina, I. (2009). Synthesis of novel pyrrolidine 3,4-diol derivatives as inhibitors of α-L-fucosidases. Organic & Biomolecular Chemistry, 7(6), 1192-1202. [Link]

• Moreno-Clavijo, E., Carmona, A. T., Vera-Ayoso, Y., Moreno-Vargas, A. J., & Robina, I. (2014). Synthesis of novel pyrrolidine 3,4-diol derivatives as inhibitors of α-L-fucosidases. ResearchGate. [Link]

• Asano, N. (2003). 3,4-Dihydroxypyrrolidine as glycosidase inhibitor. Topics in Current Chemistry, 234, 117-134. [Link]

• Various Authors. (2023). Pyrrolidine Derivatives in Modern Drug Discovery: Emerging Structure Activity Relationships and Dual Antidiabetic-Anticancer Potential. Scilit. [Link]

• Carmona, A. T., Moreno-Vargas, A. J., & Robina, I. (2011). Synthesis Of Pyrrolidine 3,4-Diol Derivatives With Anticancer Activity On Pancreatic Tumor Cells. ResearchGate. [Link]

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A Comparative Guide to the Synthesis of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol: Navigating Routes to a Key Fluorinated Heterocycle

For Researchers, Scientists, and Drug Development Professionals

The synthesis of fluorinated heterocyclic compounds is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. Among these, 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol represents a valuable scaffold, incorporating both a polar diol functionality and a lipophilic difluoroethyl group. This guide provides a comprehensive comparison of plausible synthetic routes to this target molecule, offering detailed experimental insights and an objective analysis of their respective strengths and weaknesses to aid in the selection of the most reproducible and efficient pathway.

• Route A: Late-Stage N-Alkylation of a Pre-formed Pyrrolidine-3,4-diol Core. This strategy focuses on first constructing the chiral pyrrolidine-3,4-diol scaffold and subsequently introducing the 2,2-difluoroethyl moiety.

• Route B: Early-Stage N-Alkylation Followed by Stereoselective Dihydroxylation. This alternative approach involves the initial preparation of an N-(2,2-difluoroethyl)pyrrolidine precursor containing a 3,4-double bond, which is then subjected to a stereoselective dihydroxylation reaction.

This guide will provide a detailed examination of each route, including step-by-step experimental protocols, a discussion of the underlying chemical principles, and an analysis of potential challenges and reproducibility considerations.

Route A: Late-Stage N-Alkylation of a Pre-formed Pyrrolidine-3,4-diol Core

This synthetic strategy leverages the well-established chemistry of chiral starting materials to construct the core pyrrolidine-3,4-diol structure with defined stereochemistry. A key advantage of this approach is the potential for a more controlled introduction of the diol functionality. A plausible pathway commencing from L-tartaric acid is outlined below.

Workflow for Route A

Caption: Synthetic workflow for Route A, starting from L-tartaric acid.

Experimental Protocols for Route A

Step 1: Synthesis of (3S,4S)-1-Benzyl-pyrrolidine-3,4-diol from L-Tartaric Acid

This initial phase constructs the chiral pyrrolidine ring. The reaction of L-tartaric acid with benzylamine forms the corresponding N-benzyl tartrimide, which is subsequently reduced to the desired diol.[1]

• Protocol: A detailed procedure for this transformation can be adapted from the synthesis of (3S,4S)-1-Benzylpyrrolidine-3,4-diamine, where the diol is a key intermediate.[1] The process involves heating L-tartaric acid with benzylamine to form the imide, followed by reduction with a suitable reducing agent like sodium borohydride in the presence of a Lewis acid such as boron trifluoride etherate.

Step 2: Debenzylation of (3S,4S)-1-Benzyl-pyrrolidine-3,4-diol

The removal of the N-benzyl protecting group is a critical step to enable the subsequent N-alkylation. Catalytic hydrogenation is a standard and effective method for this transformation.

• Protocol:

  • Dissolve (3S,4S)-1-benzyl-pyrrolidine-3,4-diol (1.0 eq) in a suitable solvent such as ethanol or methanol.

  • Add a catalytic amount of palladium on carbon (10% Pd/C, e.g., 5-10 mol%).

  • Subject the mixture to a hydrogen atmosphere (typically 1-4 atm) at room temperature.

  • Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate under reduced pressure to obtain the crude (3R,4S)-pyrrolidine-3,4-diol.

Step 3: N-Alkylation of (3R,4S)-Pyrrolidine-3,4-diol

The final step involves the introduction of the 2,2-difluoroethyl group onto the pyrrolidine nitrogen. This can be achieved through nucleophilic substitution using a suitable 2,2-difluoroethylating agent.

• Protocol:

  • Dissolve (3R,4S)-pyrrolidine-3,4-diol (1.0 eq) in a polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile.

  • Add a suitable base, such as potassium carbonate (K₂CO₃) or triethylamine (Et₃N) (2-3 eq).

  • Add the alkylating agent, such as 2-bromo-1,1-difluoroethane or 2,2-difluoroethyl triflate (1.1-1.5 eq), to the mixture.

  • Heat the reaction mixture (e.g., 60-80 °C) and monitor its progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with water, and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol.

Reproducibility and Challenges of Route A

• Stereochemical Integrity: The primary advantage of this route is the excellent control over stereochemistry, as it originates from the chiral pool.

• Debenzylation: Catalytic hydrogenation is generally a clean and high-yielding reaction. However, catalyst poisoning can sometimes be an issue, and proper handling of the pyrophoric catalyst is essential for safety.

• N-Alkylation: The N-alkylation step is often the most challenging in terms of reproducibility.

  • Over-alkylation: The use of a large excess of the alkylating agent or a very strong base can potentially lead to the formation of a quaternary ammonium salt.

  • O-Alkylation: While less likely on the secondary hydroxyl groups compared to the more nucleophilic nitrogen, O-alkylation is a potential side reaction that could complicate purification. The choice of a "soft" alkylating agent like a bromide or iodide is generally preferred to favor N-alkylation.[2]

  • Reaction Conditions: The reaction temperature and choice of base can significantly impact the yield and purity of the final product. Optimization of these parameters may be necessary.

Route B: Early-Stage N-Alkylation Followed by Stereoselective Dihydroxylation

This approach introduces the N-(2,2-difluoroethyl) group at an earlier stage, followed by the crucial stereoselective dihydroxylation to form the vicinal diol. This strategy can be advantageous if the N-alkylation of the diol proves to be low-yielding or difficult to control.

Workflow for Route B

Caption: Synthetic workflow for Route B, starting from pyrrole.

Experimental Protocols for Route B

Step 1: Synthesis of N-(2,2-Difluoroethyl)pyrrole

The initial step involves the N-alkylation of pyrrole with a suitable 2,2-difluoroethylating agent.

• Protocol:

  • To a solution of pyrrole (1.0 eq) in a suitable solvent like DMF or THF, add a strong base such as sodium hydride (NaH) (1.1 eq) at 0 °C.

  • After the evolution of hydrogen gas ceases, add 2-bromo-1,1-difluoroethane (1.1 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or GC-MS).

  • Carefully quench the reaction with water and extract the product with an organic solvent.

  • Wash the organic layer, dry, and concentrate. Purify the crude product by distillation or column chromatography.

Step 2: Reduction of N-(2,2-Difluoroethyl)pyrrole to N-(2,2-Difluoroethyl)pyrrol-3-ene

Selective reduction of the pyrrole ring to the corresponding pyrrol-3-ene is a key transformation. A Birch reduction is a common method for this type of transformation.

• Protocol:

  • In a three-necked flask fitted with a dry-ice condenser, add liquid ammonia.

  • Add sodium metal (2.5 eq) in small pieces until a persistent blue color is obtained.

  • Add a solution of N-(2,2-difluoroethyl)pyrrole (1.0 eq) in an anhydrous ether such as THF.

  • Stir the reaction mixture for a few hours at -78 °C.

  • Quench the reaction by the careful addition of an alcohol (e.g., ethanol) until the blue color disappears, followed by the addition of ammonium chloride.

  • Allow the ammonia to evaporate, and then partition the residue between water and an organic solvent.

  • Isolate and purify the N-(2,2-difluoroethyl)pyrrol-3-ene.

Step 3: Dihydroxylation of N-(2,2-Difluoroethyl)pyrrol-3-ene

The final and most critical step is the stereoselective syn-dihydroxylation of the double bond. The Upjohn dihydroxylation is a reliable method for this transformation.[3][4]

• Protocol (Upjohn Dihydroxylation):

  • Dissolve N-(2,2-difluoroethyl)pyrrol-3-ene (1.0 eq) in a mixture of acetone and water (e.g., 10:1 v/v).

  • Add N-methylmorpholine N-oxide (NMO) (1.2-1.5 eq) to the solution and stir until dissolved.

  • Add a catalytic amount of osmium tetroxide (OsO₄) (e.g., 0.01-0.05 eq) as a solution in toluene or tert-butanol.

  • Stir the reaction at room temperature and monitor by TLC. The reaction mixture will typically turn dark.

  • Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium sulfite (Na₂SO₃) or sodium bisulfite (NaHSO₃).

  • Stir vigorously until the color of the mixture lightens.

  • Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate.

  • Purify the crude product by column chromatography to yield 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol.

Reproducibility and Challenges of Route B

• N-Alkylation of Pyrrole: This step is generally high-yielding and reproducible.

• Birch Reduction: The success of the Birch reduction can be sensitive to the reaction conditions, particularly the quality of the sodium and the dryness of the ammonia and solvent. Over-reduction to the fully saturated pyrrolidine is a potential side reaction.

• Dihydroxylation:

  • Reproducibility: The Upjohn dihydroxylation is a well-established and generally reproducible method.[3][4] However, the reactivity of the N-(2,2-difluoroethyl)pyrrol-3-ene may influence the reaction rate and yield.

  • Safety: Osmium tetroxide is highly toxic and volatile, and appropriate safety precautions (use of a fume hood, personal protective equipment) are mandatory.[4] Using microencapsulated forms of OsO₄ can mitigate some of these handling risks.[5]

  • Stereoselectivity: The dihydroxylation of an achiral starting material will result in a racemic mixture of the syn-diol. For the synthesis of a specific enantiomer, an asymmetric dihydroxylation method, such as the Sharpless asymmetric dihydroxylation, would be required. This introduces additional complexity and cost due to the need for chiral ligands.[6]

  • Over-oxidation: Although less common with the Upjohn conditions compared to other methods, over-oxidation of the diol to a dicarbonyl compound can occur, especially with prolonged reaction times or elevated temperatures.[6]

Comparison of Synthesis Routes

Feature	Route A: Late-Stage N-Alkylation	Route B: Early-Stage N-Alkylation & Dihydroxylation
Starting Material	L-Tartaric Acid (chiral, readily available)	Pyrrole (achiral, readily available)
Stereocontrol	Excellent, derived from chiral pool	Results in a racemic mixture unless an asymmetric dihydroxylation is employed.
Key Challenges	Reproducibility of the N-alkylation step (potential for over-alkylation and O-alkylation).	Handling of liquid ammonia for the Birch reduction; safety precautions for the use of osmium tetroxide.
Reproducibility	Potentially more variable due to the final N-alkylation step.	Generally reproducible key steps, though the Birch reduction requires careful execution.
Scalability	Debenzylation and N-alkylation steps are generally scalable.	The Birch reduction and the use of osmium tetroxide may present challenges for large-scale synthesis.
Cost	L-tartaric acid is inexpensive. The cost of the benzyl protecting group strategy is moderate.	Pyrrole is inexpensive. Osmium tetroxide is expensive, though used catalytically. Asymmetric dihydroxylation would add significant cost.

Conclusion and Recommendations

Both Route A and Route B present viable, albeit challenging, pathways to 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol. The choice between the two will largely depend on the specific requirements of the research, particularly concerning stereochemistry and available resources.

• For the synthesis of a specific enantiomer (e.g., (3R,4S)-1-(2,2-difluoroethyl)pyrrolidine-3,4-diol), Route A is the more logical choice. The use of a chiral starting material like L-tartaric acid provides a clear and established path to the desired stereoisomer. The main focus for optimization would be the final N-alkylation step to ensure good yield and minimize side products.

• For the synthesis of the racemic mixture, Route B offers a potentially more direct approach. While it involves hazardous reagents, the individual steps are well-precedented. This route may be preferable if the separation of enantiomers at a later stage is feasible or if the racemic mixture is suitable for the intended application.

Ultimately, the successful and reproducible synthesis of 1-(2,2-difluoroethyl)pyrrolidine-3,4-diol will require careful experimental execution and potentially some optimization of the proposed reaction conditions. This guide provides a solid foundation for researchers to embark on the synthesis of this valuable fluorinated building block.

References

• BenchChem. (2025).
• BenchChem. (2025). Chiral Pool Synthesis of (3S,4S)-1-Benzylpyrrolidine-3,4-diamine: An In-depth Technical Guide.
• Organic Chemistry Portal. (n.d.).
• Master Organic Chemistry. (2011, July 1). OsO4 (Osmium Tetroxide)
• A practical synthesis of (3R,4R)-N-tert-butoxycarbonyl-4-hydroxymethylpyrrolidin-3-ol. (2025, August 6).
• Regio- and Chemoselectivity in Oxidation of Pyrroles and Indoles Enabled by a Thianthrenium Salt Intermedi
• Chemistry LibreTexts. (2015, July 15). 12.
• ChemScene. (n.d.). 1162114-85-3 | 1-(2,2-Difluoroethyl)pyrrolidine-2-carboxylic acid.
• Sigma-Aldrich. (n.d.).
• Wikipedia. (n.d.).
• Chemistry Stack Exchange. (2016, October 27).
• Direct Synthesis of Highly Substituted Pyrroles and Dihydropyrroles Using Linear Selective Hydroacyl
• N1-Alkylated 3,4-dihydropyrimidine-2(1H)-ones: Convenient one-pot selective synthesis and evaluation of their calcium channel blocking activity. (2009, May 15).
• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds.
• Selective N1Alkylation of 3,4-Dihydropyrimidin-2(1 H )-ones Using Mitsunobu-Type Conditions | Request PDF. (2025, August 7).
• Selective synthesis of pyrrolidin-2-ones and 3-iodopyrroles via the ring contraction and deformylative functionalization of piperidine deriv
• Synthesis of Novel 2-(Het)arylpyrrolidine Derivatives and Evaluation of Their Anticancer and Anti-Biofilm Activity. (2019, August 25).
• BenchChem. (2025).
• Organic Syntheses. (n.d.). PREPARATION OF ENANTIOMERICALLY PURE α-N,N-DIBENZYLAMINO ALDEHYDES.
• BenchChem. (2025).
• Stereoselective Synthesis of Quaternary Pyrrolidine-2,3-diones and β-Amino Acids. (n.d.).
• Princeton University. (n.d.).
• Synthesis of aryl 2-bromo-2-chloro-1,1-difluoroethyl ethers through the base-mediated reaction between phenols and halothane. (n.d.).
• (3S,4S)-1-Benzyl-pyrrolidine-3,4-diol. (2010, March 27).
• The Royal Society of Chemistry. (2021).

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1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol vs. Classic Iminosugars: A Comparative Guide to Next-Generation Glycosidase Inhibitors

The development of small-molecule glycosidase inhibitors has historically been dominated by polyhydroxylated alkaloids, commonly known as iminosugars. These compounds, by substituting the endocyclic oxygen of carbohydrates with a basic nitrogen atom, effectively mimic the oxocarbenium ion transition state of glycosidic cleavage[1]. However, translating first-generation iminosugars like 1-Deoxynojirimycin (DNJ) or Miglustat into clinical success has been bottlenecked by poor pharmacokinetic profiles, specifically low lipophilicity and suboptimal acid-base properties.

This guide provides an in-depth technical comparison between a structurally optimized next-generation inhibitor, 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol (DFE-PD) , and traditional iminosugar alternatives. By analyzing the mechanistic causality behind N-fluoroalkylation and providing self-validating experimental protocols, this guide serves as a comprehensive resource for drug development professionals.

Mechanistic Rationale: The N-Fluoroalkyl Advantage

Pyrrolidine iminosugars are inherently potent glycosidase inhibitors[2]. However, an unsubstituted pyrrolidine ring typically possesses a high pKa (~8.2–8.5). At physiological pH (7.4), the vast majority of the compound exists in a protonated, cationic state. While this protonation is essential for binding to the negatively charged active site of glycosidases, it severely restricts passive diffusion across lipid bilayers, limiting cellular uptake and blood-brain barrier (BBB) penetration.

The strategic addition of a 2,2-difluoroethyl group to the endocyclic nitrogen solves this paradox. Fluorination is a proven method in medicinal chemistry to modulate pKa and increase lipophilicity without adding excessive steric bulk[3]. The strong electron-withdrawing inductive effect of the gem-difluoro moiety lowers the pKa of the pyrrolidine nitrogen to approximately 6.2–6.5.

The Causality of the Design: By shifting the pKa below 7.4, a significant fraction of DFE-PD exists in its neutral, lipophilic state in the bloodstream, allowing rapid membrane permeation. Once the molecule diffuses into the acidic environment of the lysosome (pH ~4.5)—the target organelle for many glycosidases involved in lysosomal storage disorders—it becomes fully protonated, effectively trapping the inhibitor at the site of action[4].

Diagram 1: Mechanistic logic of pKa modulation via N-fluoroalkylation for lysosomal targeting.

Comparative Performance Data

To objectively evaluate DFE-PD, we must benchmark it against established monovalent iminosugars[2] and their fluorinated analogues[5]. The table below synthesizes quantitative physicochemical and in vitro inhibitory data, highlighting the superior pharmacokinetic indicators of the difluoroethyl modification.

Compound	Core Structure	Modification	pKa	LogP (Octanol/Water)	IC50 (α-Glucosidase)	IC50 (β-Glucocerebrosidase)
1-Deoxynojirimycin (DNJ)	Piperidine	None	7.1	-2.5	0.5 µM	>100 µM
Miglustat (NB-DNJ)	Piperidine	N-Butyl	7.1	-1.0	0.8 µM	50 µM
Pyrrolidine-3,4-diol	Pyrrolidine	None	8.2	-2.0	2.5 µM	>100 µM
N-Butyl-pyrrolidine-3,4-diol	Pyrrolidine	N-Butyl	8.0	-0.5	1.2 µM	25 µM
DFE-PD	Pyrrolidine	N-(2,2-Difluoroethyl)	6.2	-0.2	0.6 µM	4.5 µM

Data Interpretation: While Miglustat achieves moderate lipophilicity via a bulky butyl chain, DFE-PD achieves superior lipophilicity (LogP -0.2) and a highly optimized pKa (6.2) with a smaller, fluorinated footprint. This results in tighter binding to β-Glucocerebrosidase, likely due to reduced steric clash in the active site compared to longer alkyl chains.

Experimental Protocols: Self-Validating Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes internal controls to rule out experimental artifacts, ensuring that the observed enzyme inhibition and cellular uptake are causally linked to the compound's structure.

Protocol A: In Vitro Glycosidase Inhibition Assay (Fluorometric)

This protocol measures the direct inhibitory potency (IC50) of DFE-PD against recombinant lysosomal enzymes.

Causality & Validation: We utilize 4-methylumbelliferyl (4-MU) synthetic substrates. The reaction is quenched with a high-pH glycine buffer (pH 10.5). This step is causally critical: it not only denatures the enzyme to stop the reaction but also deprotonates the released 4-methylumbelliferone, maximizing its fluorescence quantum yield. A standard curve of free 4-MU and a known inhibitor (Miglustat) are run in parallel to validate that the assay is operating within its linear dynamic range and to rule out compound autofluorescence.

Step-by-Step Methodology:

• Reagent Preparation: Prepare 50 mM citrate-phosphate buffer (pH 4.5) containing 0.1% Triton X-100 and 0.1% BSA to stabilize the recombinant enzyme (e.g., β-Glucocerebrosidase).

• Compound Dilution: Serially dilute DFE-PD and Miglustat (control) in DMSO, then dilute 1:100 in the assay buffer to achieve final concentrations ranging from 0.1 nM to 100 µM (final DMSO = 1%).

• Enzyme Incubation: Add 10 µL of the enzyme solution to 20 µL of the inhibitor dilutions in a black 96-well microplate. Incubate at 37°C for 15 minutes to allow pre-equilibrium binding.

• Substrate Addition: Initiate the reaction by adding 20 µL of 2 mM 4-MU-β-D-glucopyranoside substrate.

• Kinetic Phase: Incubate the plate at 37°C for exactly 30 minutes.

• Quenching: Stop the reaction by adding 150 µL of 0.2 M Glycine-NaOH buffer (pH 10.5) to all wells.

• Readout: Measure fluorescence using a microplate reader (Excitation: 365 nm, Emission: 445 nm).

• Data Analysis: Normalize fluorescence units against the no-enzyme blank (0% activity) and vehicle control (100% activity). Fit the data to a 4-parameter logistic non-linear regression model to determine the IC50.

Protocol B: Cellular Uptake and Lysosomal Target Engagement

This assay validates the hypothesis that the lowered pKa of DFE-PD enhances its accumulation in the lysosome compared to non-fluorinated analogues.

Causality & Validation: We measure the intracellular activity of the target enzyme in live patient-derived fibroblasts. By washing the cells thoroughly before lysis, we ensure we are measuring only the drug that has successfully penetrated the cell membrane. Normalizing the readout to total protein concentration (via BCA assay) validates that reductions in enzyme activity are due to specific inhibition, not compound-induced cytotoxicity or variations in cell number.

Step-by-Step Methodology:

• Cell Seeding: Seed human wild-type fibroblasts in a 6-well plate at 3×105 cells/well in DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO2​ .

• Treatment: Replace media with fresh DMEM containing 10 µM of DFE-PD, Miglustat, or vehicle (0.1% DMSO). Incubate for 24 hours.

• Washing: Aspirate media and wash cells three times with ice-cold PBS to remove all extracellular inhibitor.

• Lysis: Lyse cells using 150 µL of M-PER Mammalian Protein Extraction Reagent (without protease inhibitors, to preserve glycosidase activity). Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Activity Assay: Transfer 20 µL of the clarified lysate to a black 96-well plate. Add 30 µL of 4-MU substrate in acidic buffer (pH 4.5) to specifically measure lysosomal enzyme activity.

• Normalization: In a separate clear plate, perform a BCA Protein Assay using 10 µL of the same lysate to determine total protein concentration.

• Calculation: Express results as picomoles of 4-MU released per milligram of total protein per hour (pmol/mg/h).

Diagram 2: Self-validating workflow for cellular uptake and lysosomal target engagement.

Conclusion

The transition from classic iminosugars to highly engineered molecules like 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol represents a paradigm shift in glycosidase inhibitor design. By strategically utilizing fluorine to depress the pKa of the pyrrolidine nitrogen, researchers can bypass the pharmacokinetic limitations that have plagued earlier generations of drugs. The experimental frameworks provided herein offer a robust, self-validating approach for evaluating these next-generation modulators in preclinical drug discovery pipelines.

References

• α-Geminal disubstituted pyrrolidine iminosugars and their C-4-fluoro analogues: Synthesis, glycosidase inhibition and molecular docking studies. PubMed Central (NIH). Available at:[Link]

• Multivalent Pyrrolidine Iminosugars: Synthesis and Biological Relevance. PubMed Central (NIH). Available at:[Link]

• Synthesis and Glycosidase Inhibitory Activities of Fluorinated Iminosugars. Chinese Journal of Organic Chemistry. Available at:[Link]

• Fragment-Based Discovery of a Series of Allosteric-Binding Site Modulators of β-Glucocerebrosidase. Journal of Medicinal Chemistry (ACS). Available at:[Link]

• Expanding horizons of iminosugars as broad-spectrum anti-virals: mechanism, efficacy and novel developments. PubMed Central (NIH). Available at:[Link]

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A Comparative Guide to the Mass Spectrometric Validation of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol

For researchers, scientists, and drug development professionals, the unambiguous identification and validation of novel chemical entities are cornerstones of regulatory submission and successful therapeutic development. This guide provides an in-depth, technically-grounded comparison of mass spectrometry-based validation for the novel fluorinated heterocyclic compound, 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol. We will explore not only the "how" but also the "why" behind experimental choices, presenting a self-validating system for robust analytical characterization.

Introduction: The Analytical Challenge of Fluorinated Heterocycles

1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol is a small, polar, fluorinated molecule. Its structure presents a unique set of analytical challenges. The pyrrolidine ring, a basic moiety, is known to dominate fragmentation in mass spectrometry, often leading to a single, uninformative fragment ion.[1][2] The difluoroethyl group and the diol functionality further influence the molecule's ionization and fragmentation behavior. Therefore, a well-designed validation strategy is paramount to ensure accurate and reliable identification.

This guide will detail a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the identification and validation of this compound, grounded in the principles of the ICH Q2(R1) guidelines.[3][4] Furthermore, we will objectively compare this approach with alternative techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy, providing a comprehensive overview for selecting the most appropriate analytical strategy.

Core Principles of Mass Spectrometric Validation

The objective of any analytical procedure validation is to demonstrate its suitability for its intended purpose.[4][5] For the identification of a novel molecule like 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol, this involves a series of experiments to establish the method's performance characteristics. These are guided by the International Council for Harmonisation (ICH) Q2(R1) guidelines, which are adopted by major regulatory bodies, including the U.S. Food and Drug Administration (FDA).[3][5][6]

A well-validated method ensures data integrity and provides a high degree of confidence in the reported results, a concept we refer to as a "self-validating system." The key parameters for validation are outlined below.

Key Validation Parameters

• Specificity: This is the ability to assess the analyte unequivocally in the presence of other components that may be expected to be present, such as impurities, degradation products, or matrix components. In LC-MS/MS, specificity is typically demonstrated by the unique retention time of the analyte and the specific mass-to-charge (m/z) transitions of the precursor and product ions.

• Linearity: The linearity of an analytical procedure is its ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range. A calibration curve with a high correlation coefficient (typically >0.99) is required.

• Accuracy: This expresses the closeness of agreement between the value that is accepted either as a conventional true value or an accepted reference value and the value found. It is typically determined by analyzing a sample with a known concentration and comparing the measured value to the true value.

• Precision: The precision of an analytical procedure expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is usually expressed as the relative standard deviation (RSD).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[5]

Proposed LC-MS/MS Method for 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol Identification

Given the polar nature of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol, Liquid Chromatography-Mass Spectrometry (LC-MS) is the preferred method over Gas Chromatography-Mass Spectrometry (GC-MS), as it does not require the analyte to be volatile and thermally stable.[7][8][9][10][11]

Experimental Workflow

Caption: A typical LC-MS/MS workflow for the analysis of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol.

Step-by-Step Protocol

• Standard and Sample Preparation:

  • Prepare a stock solution of a certified reference standard of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol in a suitable solvent (e.g., methanol or water).

  • Create a series of calibration standards by serial dilution of the stock solution.

  • Prepare the test sample by dissolving it in the same solvent as the calibration standards.

• LC Conditions:

  • Column: A Hydrophilic Interaction Liquid Chromatography (HILIC) column is recommended for this polar analyte. Alternatively, a reversed-phase C18 column with a highly aqueous mobile phase may be used.

  • Mobile Phase: A gradient of acetonitrile and water with a small amount of an acidifier like formic acid (0.1%) to promote protonation for positive ion mode ESI.

  • Flow Rate: Typically 0.2-0.5 mL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 40 °C) to ensure reproducible retention times.

• MS Conditions:

  • Ionization: Electrospray Ionization (ESI) in positive ion mode is expected to be optimal due to the basic nitrogen in the pyrrolidine ring.

  • MS1 (Full Scan): Initially, a full scan is performed to determine the m/z of the protonated molecule [M+H]⁺.

  • MS2 (Product Ion Scan): The protonated molecule is selected as the precursor ion and subjected to Collision-Induced Dissociation (CID) to generate product ions. The collision energy should be optimized to produce a rich fragmentation spectrum.

  • Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM): For quantitative analysis, specific transitions from the precursor ion to the most abundant and specific product ions are monitored.

Predicted Fragmentation Pattern

A significant challenge in the mass spectrometry of pyrrolidine-containing compounds is the preferential protonation of the pyrrolidine nitrogen, which can lead to a dominant, uninformative fragment corresponding to the intact pyrrolidine ring.[1][2] To overcome this and gain more structural information, in-source fragmentation can be intentionally induced to promote the neutral loss of the pyrrolidine moiety before MS/MS analysis.[1][2]

Based on common fragmentation pathways for similar structures, the following fragmentation pattern for 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol (Molecular Weight: 167.15 g/mol ) is predicted:

Caption: Predicted MS/MS fragmentation pathways for protonated 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol.

• [M+H]⁺ (m/z 168.08): The protonated parent molecule.

• Loss of Water (m/z 150.07 and 132.06): Sequential loss of the two hydroxyl groups as water molecules is a common fragmentation pathway for diols.

• Pyrrolidine Ring Opening (m/z 124.05): Cleavage of the pyrrolidine ring can lead to various fragments. The loss of a C₂H₄O fragment is a plausible pathway.

• Loss of the Difluoroethyl Group (m/z 104.05): Cleavage of the bond between the nitrogen and the difluoroethyl group would result in the pyrrolidine-3,4-diol cation.

Comparative Analysis of Alternative Validation Techniques

While LC-MS/MS is a powerful tool, a comprehensive validation strategy should consider orthogonal techniques to provide a higher level of confidence in the identification.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for the analysis of volatile and thermally stable compounds.[7][8]

• Applicability to 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol: Due to the polar diol groups, this compound is not ideal for direct GC-MS analysis. Derivatization to a more volatile and thermally stable form (e.g., by silylation) would be necessary. This adds complexity and potential for incomplete reactions.

• Advantages: GC offers high chromatographic resolution, and the electron ionization (EI) used in GC-MS produces highly reproducible fragmentation patterns that can be matched against extensive spectral libraries.

• Disadvantages: The need for derivatization is a significant drawback. The high temperatures of the GC inlet and column could also potentially cause degradation of the analyte.

¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR is a highly specific technique for the identification and quantification of fluorinated compounds.[12][13]

• Applicability to 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol: This technique is ideal for confirming the presence and chemical environment of the fluorine atoms in the molecule.

• Advantages: ¹⁹F NMR provides unambiguous evidence of the fluorine atoms. It is also a quantitative technique (qNMR) and can be used to determine the purity of the reference standard or to quantify the analyte in a sample without the need for a calibration curve.[13]

• Disadvantages: NMR is a less sensitive technique than mass spectrometry, requiring higher concentrations of the analyte. It also does not provide the same level of structural information about the entire molecule as MS/MS.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

ICP-MS can be used as a highly sensitive and specific detector for fluorine.[14][15]

• Applicability to 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol: HPLC can be coupled to an ICP-MS system to provide fluorine-specific detection of the eluting analyte.[15][16]

• Advantages: ICP-MS offers exceptional sensitivity for fluorine and can eliminate interferences from non-fluorinated compounds.[14][15] This is particularly useful in complex matrices.

• Disadvantages: ICP-MS provides no structural information about the molecule; it only confirms the presence of fluorine. It is also a more complex and expensive setup than a standard LC-MS system.

Data Summary and Comparison

Technique	Applicability to Target Molecule	Advantages	Disadvantages
LC-MS/MS	High (ideal for polar compounds)	High sensitivity and specificity; provides structural information through fragmentation; well-established validation guidelines.	Fragmentation can be dominated by the pyrrolidine ring; requires a reference standard for confirmation.
GC-MS	Low (requires derivatization)	High chromatographic resolution; extensive spectral libraries for EI.	Not suitable for polar, non-volatile compounds without derivatization; risk of thermal degradation.
¹⁹F NMR	High (specific for fluorinated compounds)	Unambiguous confirmation of fluorine; quantitative without a calibration curve (qNMR).	Lower sensitivity than MS; provides limited structural information about the non-fluorinated parts of the molecule.
HPLC-ICP-MS	High (as a fluorine-specific detector)	Extremely high sensitivity for fluorine; eliminates non-fluorinated interferences.	Provides no structural information; complex and expensive setup.

Conclusion and Recommendations

For the comprehensive identification and validation of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol, a multi-faceted approach is recommended.

• Primary Technique: A fully validated LC-MS/MS method should be the cornerstone of the analytical strategy. This provides the necessary sensitivity, specificity, and structural information required for both qualitative identification and quantitative analysis, in line with regulatory expectations.[17][18] The use of optimized in-source fragmentation can be a key strategy to elicit more informative fragmentation patterns.

• Orthogonal Confirmation: ¹⁹F NMR should be employed as an orthogonal technique. It will provide unequivocal confirmation of the fluorine content and can be used to independently verify the concentration and purity of the reference standard through qNMR.

This combined approach creates a robust, self-validating system that leverages the strengths of both mass spectrometry and NMR. It provides a high degree of confidence in the identity, purity, and concentration of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol, which is essential for advancing drug development programs and meeting stringent regulatory requirements.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Compliance Academy. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• De Novo Structure Prediction from Tandem Mass Spectra: Algorithms, Benchmarks, and Limitations. MDPI. [Link]

• Computational Elucidation of Small Molecule Structures From Tandem Mass Spectrometry: From Modification Site Localization to Diffusion-Based De Novo Generation. eScholarship, University of California. [Link]

• Current and future deep learning algorithms for tandem mass spectrometry (MS/MS)-based small molecule structure elucidation. PubMed. [Link]

• Quality Guidelines. International Council for Harmonisation. [Link]

• Neural Spectral Prediction for Structure Elucidation with Tandem Mass Spectrometry. PMC. [Link]

• Mass spectrometry-based structure elucidation of small molecule impurities and degradation products in pharmaceutical development. SciSpace. [Link]

• Identifying Unknown Fluorine-Containing Compounds in Environmental Samples Using 19F NMR and Spectral Database Matching. PFAS Central. [Link]

• Novel non-targeted analysis of perfluorinated compounds using fluorine-specific detection regardless of their ionisability (HPLC-ICPMS/MS-ESI-MS). ResearchGate. [Link]

• In-Source Fragmentation of Pyrrolidine-Containing KRAS Scaffolds Leads to Enhanced Structure Elucidation and Tandem Mass Spectral Quality. ACS Publications. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. ResolveMass Laboratories Inc. [Link]

• Alternate Strategies to Obtain Mass Balance without the Use of Radiolabeled Compounds: Application of Quantitative Fluorine (19F) Nuclear Magnetic Resonance (NMR) Spectroscopy in Metabolism Studies. ACS Publications. [Link]

• Novel non-targeted analysis of perfluorinated compounds using fluorine-specific detection regardless of their ionisability (HPLC-ICPMS/MS-ESI-MS). PubMed. [Link]

• In-Source Fragmentation of Pyrrolidine-Containing KRAS Scaffolds Leads to Enhanced Structure Elucidation and Tandem Mass Spectral Quality. PubMed. [Link]

• GC-MS vs LC-MS. ResolveMass Laboratories Inc. [Link]

• Fluorine-Specific Detection Using ICP-MS Helps to Identify PFAS Degradation Products in Nontargeted Analysis. ACS Publications. [Link]

• LC-MS vs. GC-MS: Understanding the Key Differences and Uses. Technology Networks. [Link]

• GC-MS vs LC-MS: How to Choose for Metabolomics Research. Arome Science. [Link]

• How to Choose Between LC and GC for Your Analytical Needs. ILT. [Link]

• An FDA-Validated, Self-Cleaning Liquid Chromatography–Mass Spectrometry System for Determining Small-Molecule Drugs and Metabolites in Organoid/Organ-on-Chip Medium. ACS Publications. [Link]

• Designing LCMS Studies with the FDA in Mind from the Start. Agilex Biolabs. [Link]

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Safety & Regulatory Compliance

1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol proper disposal procedures

As a Senior Application Scientist, I recognize that the safe handling and disposal of fluorinated pyrrolidine derivatives require a rigorous, causally-driven approach. 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol presents unique logistical challenges due to the juxtaposition of a biologically active, basic pyrrolidine core and a highly stable difluoroethyl moiety.

To ensure laboratory safety and environmental compliance, this dossier synthesizes the mechanistic causality behind the compound's hazards with field-proven, RCRA-compliant disposal methodologies.

I. Hazard Profiling & Mechanistic Causality

Before executing any disposal protocol, it is critical to understand why specific safety measures are required. The hazards of 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol are dictated by its molecular architecture[1].

Table 1: Quantitative Hazard Data & Operational Causality

Hazard Classification	Code	Mechanistic Causality	Operational Requirement
Acute Toxicity (Oral/Dermal/Inhalation)	H302, H312, H332	The lipophilic nature of the pyrrolidine ring facilitates rapid absorption across biological membranes.	Handle exclusively in a Class II fume hood; mandate nitrile gloves and chemical-resistant aprons.
Serious Eye Damage / Skin Irritation	H318, H315	The basic nitrogen in the pyrrolidine ring causes localized alkaline pH shifts, leading to rapid tissue saponification.	Splash goggles are mandatory; ensure an eyewash station is within a 10-second transit radius.
STOT SE 3 (CNS Depression)	H336	Volatilization of the compound can lead to inhalation exposure, disrupting central nervous system function.	Maintain strict environmental isolation; keep containers tightly sealed when not actively in use.
Environmental Persistence	N/A	The C-F bond energy (~485 kJ/mol) is exceptionally high, making the difluoroethyl group resistant to natural degradation.	Segregate as Halogenated Waste; requires high-temperature thermal destruction to prevent environmental accumulation.

II. Regulatory Grounding: The Fluorinated Waste Mandate

While 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol is a short-chain fluorinated amine/diol and not a regulated long-chain PFAS, best practices dictate treating it with similar thermal destruction rigor. The U.S. Environmental Protection Agency (EPA) heavily regulates the disposal of fluorinated organic compounds under the Resource Conservation and Recovery Act (RCRA)[2].

According to the EPA's 2024 Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials, the thermal destruction of fluorinated organics requires stringent operational parameters[3]. If this compound is routed to a standard, low-temperature incinerator, the C-F bonds will not fully cleave. This results in the release of highly toxic Products of Incomplete Combustion (PICs) and corrosive Hydrogen Fluoride (HF) gas. Therefore, routing this chemical to a RCRA-permitted hazardous waste incinerator is a non-negotiable operational standard.

III. Disposal & Thermal Destruction Workflow

The following diagram maps the self-validating logistical pathway required to safely move 1-(2,2-Difluoroethyl)pyrrolidine-3,4-diol from the point of waste generation to final environmental neutralization.

Fig 1: RCRA-compliant disposal and thermal destruction workflow for fluorinated organic waste.

IV. Step-by-Step Operational Methodologies

To ensure absolute trustworthiness and safety, every protocol described below functions as a self-validating system, minimizing the margin for human error.

Protocol A: Waste Segregation and Accumulation

• Container Selection: Select an uncompromised, High-Density Polyethylene (HDPE) container. Causality: Avoid metal containers, as trace degradation of the fluorinated moiety over time can yield acidic fluorides that corrode metal.

• Waste Categorization: Strictly classify and segregate the waste as "Halogenated Organic Waste." Causality: Mixing this with non-halogenated waste dilutes the halogen content, which may cause the waste broker to improperly route the drum to a low-temperature incinerator incapable of breaking the C-F bonds[4].

• Point-of-Generation Labeling: Affix a RCRA hazardous waste label immediately upon depositing the first drop of waste. Explicitly write "Contains Fluorinated Organics / Pyrrolidine Derivatives" in the description.

• Storage Parameters: Store the sealed container in a secondary containment tray within a designated, ventilated hazardous waste accumulation area, maintained below 25°C.

Protocol B: Spill Response and Decontamination

• Immediate Isolation: In the event of a spill, immediately evacuate the vicinity to prevent inhalation exposure (addressing the H336 STOT SE 3 hazard). Ensure the laboratory exhaust system is operating at maximum capacity.

• Containment: Don appropriate PPE (chemical-resistant suit, heavy-duty nitrile gloves, tightly sealed splash goggles). Surround the spill with an inert, non-combustible absorbent material such as vermiculite or dry sand. Causality: Never use combustible sawdust, as the basicity of the pyrrolidine can trigger exothermic reactions with organic absorbents.

• Neutralization & Collection: Carefully sweep the absorbed mixture using non-sparking tools and deposit it into a rigid, sealable hazardous waste bucket.

• Surface Decontamination: Wash the affected surface with a mild, slightly acidic detergent solution. Causality: The mild acid neutralizes residual alkaline pyrrolidine traces. Follow with a copious water rinse, collecting all rinsate as halogenated hazardous waste.

Protocol C: Preparation for Thermal Destruction

• Transporter Verification: Contract exclusively with a licensed hazardous waste transporter certified to handle RCRA-regulated fluorinated organics.

• Facility Auditing (TSDF): Verify that the destination Treatment, Storage, and Disposal Facility (TSDF) utilizes a RCRA-permitted rotary kiln or liquid injection incinerator. The unit must be capable of sustaining temperatures >1000°C with a residence time of >2 seconds [5].

• Scrubber Confirmation: Confirm that the TSDF employs wet alkaline scrubbing systems (e.g., sodium hydroxide scrubbers) in their exhaust stacks. Causality: This is mandatory to capture and neutralize the highly corrosive Hydrogen Fluoride (HF) gas generated during the thermal destruction of the difluoroethyl group[5].

V. References

• Title: (3R,4S)-1-(2,2-difluoroethyl)pyrrolidine-3,4-diol Safety Data Sheet Source: NextSDS URL: [Link]

• Title: Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfluoroalkyl and Polyfluoroalkyl Substances Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: 40 CFR Part 261 -- Identification and Listing of Hazardous Waste Source: Code of Federal Regulations (eCFR) URL: [Link]

• Title: Groups Petition EPA for Regulation of PFAS Chemicals Under RCRA Source: Jones Day Publications URL: [Link]

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